2-((2-Fluorobenzyl)thio)ethanol

• CAS: 89040-05-1

Core Science & Biosynthesis

2-((2-Fluorobenzyl)thio)ethanol CAS number and molecular weight

Technical Monograph: 2-((2-Fluorobenzyl)thio)ethanol

Executive Summary

2-((2-Fluorobenzyl)thio)ethanol (CAS 89040-05-1) is a specialized organosulfur building block utilized primarily in medicinal chemistry and fragment-based drug discovery (FBDD).[1] Structurally, it features a 2-fluorobenzyl moiety linked via a thioether bridge to a primary alcohol. This architecture serves as a versatile scaffold for introducing metabolic stability and lipophilicity modulation into lead compounds. The presence of the ortho-fluorine atom provides unique electronic and steric properties, often exploited to optimize ligand-protein binding interactions or to block metabolic oxidation at the benzylic position.

Chemical Identity & Physicochemical Profile

This section details the core identifiers and physical constants necessary for accurate characterization and database integration.

Property	Data / Value
Chemical Name	2-((2-Fluorobenzyl)thio)ethanol
CAS Registry Number	89040-05-1
Molecular Formula	C₉H₁₁FOS
Molecular Weight	186.25 g/mol
MDL Number	MFCD04308180
SMILES	OCCSCc1ccccc1F
Physical State	Liquid (at room temperature)
LogP (Predicted)	~2.05
Solubility	Soluble in organic solvents (DCM, DMSO, Methanol); Low water solubility.[2][3]

Expert Insight: The LogP of ~2.05 places this fragment in an ideal range for "Rule of Three" compliance in fragment-based design, allowing for further elaboration without rapidly exceeding lipophilicity thresholds.

Synthetic Pathways & Methodology

The synthesis of 2-((2-Fluorobenzyl)thio)ethanol typically proceeds via a nucleophilic substitution (

) reaction. The protocol below is designed for high yield and purity, minimizing the formation of disulfide byproducts.

Core Reaction Mechanism

The thiolate anion, generated in situ from 2-mercaptoethanol, attacks the benzylic carbon of a 2-fluorobenzyl halide (chloride or bromide), displacing the halide leaving group.

Optimized Laboratory Protocol

Reagents:

• 2-Fluorobenzyl bromide (1.0 equiv)

• 2-Mercaptoethanol (1.1 equiv)

• Potassium Carbonate (

  ) (2.0 equiv) or Sodium Hydride (NaH) (1.1 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (

  )

Step-by-Step Procedure:

• Activation: In a flame-dried round-bottom flask under nitrogen, dissolve 2-mercaptoethanol (1.1 equiv) in anhydrous DMF.

• Deprotonation: Add

  (2.0 equiv) and stir at for 15 minutes to generate the thiolate species.

• Addition: Dropwise add 2-fluorobenzyl bromide (1.0 equiv) dissolved in a minimal amount of DMF. The slow addition prevents localized concentration spikes that could lead to side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or LC-MS.

• Quench & Workup: Quench with water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash combined organics with brine, dry over anhydrous

  , and concentrate in vacuo. Purify the residue via silica gel flash chromatography (Gradient: 0-30% EtOAc in Hexanes).

Diagram 1: Synthesis Workflow

Caption: Step-by-step synthetic workflow for the preparation of 2-((2-Fluorobenzyl)thio)ethanol via nucleophilic substitution.

Applications in Drug Discovery

This compound is not merely a reagent; it is a strategic scaffold in medicinal chemistry.[4]

A. Fragment-Based Drug Discovery (FBDD)

The 2-fluorobenzyl thioether motif is a privileged fragment. The sulfur atom acts as a hydrogen bond acceptor (weak) and provides a "kink" in the chain, distinct from the geometry of an ether oxygen.

• Ortho-Fluorine Effect: The fluorine at the ortho position creates a specific electrostatic potential on the aromatic ring and can induce conformational restrictions, potentially locking the molecule into a bioactive conformation.

• Metabolic Blocking: The fluorine atom blocks the ortho position from metabolic oxidation (e.g., by Cytochrome P450s), a common clearance pathway for benzyl derivatives.

B. Bioisosterism

The thioether linkage (-S-) is often used as a bioisostere for an ether (-O-) or methylene (-CH2-) group.[1]

• Lipophilicity: Sulfur is less electronegative and more lipophilic than oxygen. Replacing an ether oxygen with sulfur increases the LogP, which can improve membrane permeability.

• Oxidation Potential: The sulfur can be selectively oxidized to a sulfoxide (-SO-) or sulfone (-SO2-), providing a handle to fine-tune polarity and hydrogen bonding capability during lead optimization.

Diagram 2: Strategic Utility in SAR

Caption: Strategic applications of the scaffold in Structure-Activity Relationship (SAR) studies.

Handling, Safety, and Stability

As with many organosulfur compounds, strict adherence to safety protocols is required.[5]

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Odor: Thioethers often possess a characteristic "stench." While less potent than low-molecular-weight thiols, all manipulations should be performed in a well-ventilated fume hood .

• Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen or Argon) to prevent slow oxidation of the sulfur to sulfoxide.

• Compatibility: Avoid strong oxidizing agents (e.g.,

  , ) unless the sulfoxide/sulfone is the desired product.

References

• Hit2Lead Database. Compound Entry: 2-[(2-fluorobenzyl)thio]ethanol (CAS 89040-05-1).[6] Retrieved from

• PubChem. Compound Summary for similar thioethers (General Reference). Retrieved from

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Ilardi, E. A., et al. (2014). The thioether linkage in drug discovery. Medicinal Chemistry Reviews. (General methodological reference for thioether synthesis).

Sources

• 1. prepchem.com [prepchem.com]
• 2. 2-(Ethylthio)ethanol | C4H10OS | CID 8075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. ehss.syr.edu [ehss.syr.edu]
• 6. You are being redirected... [hit2lead.com]

Executive Summary: The Fluorine-Thioether Scaffold in Medicinal Chemistry

Topic: Safety Data Sheet (SDS) and Handling of 2-((2-Fluorobenzyl)thio)ethanol Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

2-((2-Fluorobenzyl)thio)ethanol is a specialized intermediate often utilized in Fragment-Based Drug Discovery (FBDD) .[2] Its structural significance lies in the strategic placement of the ortho-fluorine atom.[2] In medicinal chemistry, this motif serves two primary functions: it modulates the pKa and lipophilicity (LogP) of the benzyl ring, and more importantly, it blocks potential metabolic "soft spots" (CYP450 oxidation sites) at the ortho position, a common liability in benzyl-thioether derivatives.[1]

This guide moves beyond the standard SDS, providing a researcher-centric protocol for the synthesis, safe handling, and stability management of this compound. Thioethers are notorious for their susceptibility to oxidation (sulfoxide/sulfone formation) and their potent olfactory thresholds. The protocols below are designed to mitigate these risks while ensuring high-fidelity experimental results.

Part 1: Chemical Identity & Physicochemical Profile[1]

While specific experimental data for the ortho isomer is less ubiquitous than its para analog, its properties can be reliably extrapolated from structural congeners (e.g., CAS 203303-04-2).[1][2]

Property	Data / Estimate	Context for Researchers
Chemical Name	2-((2-Fluorobenzyl)thio)ethanol	IUPAC Nomenclature
Molecular Formula	C₉H₁₁FOS
Molecular Weight	186.25 g/mol	Critical for stoichiometry
Physical State	Colorless to pale yellow liquid	Viscous; often oils out during synthesis
Boiling Point	~145–150 °C (at 2-5 mmHg)	Predicted.[1][2] High boiling point requires high-vac distillation.[2]
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Poor water solubility; requires co-solvent for bio-assays.[1]
Odor	Characteristic Sulfide (Stench)	Warning: Olfactory fatigue occurs rapidly.[1]
CAS Number	Analog Reference: 203303-04-2 (4-F isomer)	Use 4-F analog for regulatory proxy if specific CAS is unlisted.[1][2]

Part 2: Hazard Identification & Risk Assessment (GHS Standards)

The primary risks associated with 2-((2-Fluorobenzyl)thio)ethanol are irritation and sensitization .[2] The thioether linkage also presents a specific "stench" hazard that requires engineering controls.

GHS Classification[2][3][4][5]

• Skin Corrosion/Irritation: Category 2 (H315)[1][2]

• Serious Eye Damage/Eye Irritation: Category 2A (H319)[1][2]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory Irritation)[2]

Detailed Risk Analysis

• The "Stench" Factor: Unlike simple thiols, this thioether has a heavier, more persistent garlic-like odor.[1] It can permeate clothing and hair.[1] Causality: The sulfur lone pairs are highly nucleophilic and volatile enough to trigger olfactory receptors at ppb levels.

• Ocular Hazards: The hydroxyl group increases water solubility slightly compared to pure thioethers, allowing the compound to dissolve in the tear film, leading to sustained irritation.[1]

Part 3: Safe Handling & Engineering Controls

Core Directive: Do not rely solely on a fume hood. Thioether handling requires active neutralization protocols.[1]

Engineering Controls

• Primary Barrier: All weighing and transfers must occur in a certified chemical fume hood operating at face velocity >100 fpm.[1]

• Secondary Containment: Perform all liquid transfers over a spill tray lined with absorbent pads.[1]

The "Bleach Trap" Protocol (Mandatory for Synthesis)

Thioethers cannot be vented directly if heated. You must set up an active oxidation trap.[1]

• Mechanism: Sodium hypochlorite (bleach) oxidizes the sulfide to a non-volatile sulfoxide or sulfone.[1]

• Setup: Connect the reaction vessel vent to a bubbler containing 10% aqueous bleach solution before venting to the hood exhaust.

Personal Protective Equipment (PPE)

• Gloves: Double-gloving is required.[2] Nitrile (outer) + Laminate/Silver Shield (inner) is the gold standard. Thioethers can permeate standard nitrile gloves over time.[1]

• Respiratory: If working outside a hood (not recommended), a full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges is mandatory.[1][2]

Part 4: Synthesis & Stability (Researcher's Protocol)

The synthesis of 2-((2-Fluorobenzyl)thio)ethanol is a classic S_N2 nucleophilic substitution.[2] However, the order of addition and temperature control are critical to prevent disulfide byproducts.[1]

Synthesis Workflow Diagram

Caption: Optimized S_N2 synthesis route minimizing disulfide formation via temperature control.

Step-by-Step Protocol

• Preparation: Dissolve 2-mercaptoethanol (1.1 eq) in acetone. Add Potassium Carbonate (K₂CO₃, 1.5 eq) at 0°C. Why: Using a weak base prevents elimination side reactions on the benzyl chloride.

• Addition: Dropwise add 2-fluorobenzyl chloride (1.0 eq) to the thiolate solution.

• Monitoring: Monitor via TLC (Hexane:EtOAc). The sulfur atom is prone to oxidation; degas all solvents to prevent sulfoxide formation.[1]

• Workup (Odor Control): Wash the organic layer with a 5% bleach solution to oxidize trace unreacted thiols before rotary evaporation.[1] This prevents "stinking up" the rotovap.

Part 5: Emergency Protocols

Spill Response (Small Scale < 50 mL)

• Evacuate: Clear the immediate area.

• Neutralize: Do NOT use standard spill pillows immediately.[1][2] Pour a 10% Bleach solution over the spill.

  • Logic: The bleach oxidizes the thioether, killing the smell and reducing volatility.[1]

• Absorb: After 10 minutes, absorb the neutralized liquid with vermiculite or spill pads.

First Aid

• Eye Contact: Flush with water for 15 minutes.[1][3] The lipophilic nature of the benzyl chain means the compound resists simple water washing; use an isotonic saline solution if available.

• Skin Contact: Wash with soap and water.[1][4] Do not use ethanol or organic solvents to wash skin; this increases transdermal absorption.[1]

Part 6: Storage & Stability

• Temperature: Store at 2–8°C.

• Atmosphere: Argon or Nitrogen blanket is mandatory .

• Incompatibility: Avoid storage near strong oxidizing agents (Peroxides, Nitric Acid).[1]

• Shelf Life: ~12 months if stored properly.[1] Degradation is indicated by the appearance of white solids (sulfones) or a change in refractive index.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8075, 2-(Ethylthio)ethanol. Retrieved from [Link]

• Organic Syntheses. Preparation of Alkanesulfonyl Chlorides (General Thioether Handling). Org. Synth. 2014, 91, 116-124.[1][5] Retrieved from [Link]

Sources

• 1. Alcohol - Boiling Point, Solubility, Flammability | Britannica [britannica.com]
• 2. 2-Thiopheneethanol | C6H8OS | CID 79400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. grosseron.com [grosseron.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. orgsyn.org [orgsyn.org]

Protocols & Analytical Methods

Application Note: Optimized Synthesis of 2-((2-Fluorobenzyl)thio)ethanol via Thiol-Mediated Nucleophilic Substitution

Executive Summary

This application note details a robust, scalable protocol for synthesizing 2-((2-Fluorobenzyl)thio)ethanol (CAS: 70855-32-2). This compound is a valuable intermediate in medicinal chemistry, often serving as a pharmacophore linker in fragment-based drug discovery.

The method utilizes a Soft-Hard Acid-Base (SHAB) strategy to achieve high chemoselectivity. By exploiting the pKa difference between the thiol (

) and hydroxyl ( ) groups of 2-mercaptoethanol, this protocol exclusively targets S-alkylation over O-alkylation using a mild base ( ) in a polar aprotic solvent. This approach minimizes side reactions (e.g., ether formation, disulfide dimerization) and simplifies purification.

Chemical Strategy & Mechanistic Insight

Chemoselectivity: The HSAB Principle

The substrate, 2-mercaptoethanol , contains two nucleophilic sites: a sulfur atom (thiol) and an oxygen atom (alcohol).

• Thiol (-SH): A "soft" nucleophile with high polarizability and lower ionization potential.

• Alcohol (-OH): A "hard" nucleophile with high charge density.

Under mild basic conditions (pH 10–11), the thiol is deprotonated to the thiolate anion (

) , while the alcohol remains protonated. The thiolate is an exceptional nucleophile for reactions with benzyl halides due to excellent orbital overlap with the electrophilic carbon.

Reaction Mechanism ( )

The reaction proceeds via a concerted bimolecular nucleophilic substitution (

). The thiolate attacks the benzylic carbon of 2-fluorobenzyl chloride from the backside, displacing the chloride leaving group. The presence of the ortho-fluorine atom exerts an inductive electron-withdrawing effect ( ), slightly increasing the electrophilicity of the benzylic carbon compared to unsubstituted benzyl chloride, thereby accelerating the reaction.

Pathway Visualization

The following diagram illustrates the specific electron flow and transition state required for this transformation.

Figure 1: Mechanistic pathway showing the generation of the thiolate nucleophile and subsequent

attack on the benzylic electrophile.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1]	Purity	Role
2-Fluorobenzyl chloride	144.57	1.00	>97%	Electrophile
2-Mercaptoethanol	78.13	1.10	>99%	Nucleophile
Potassium Carbonate ( )	138.21	1.20	Anhydrous	Base
Acetone (or Acetonitrile)	-	-	ACS Grade	Solvent
Sodium Sulfate ( )	-	-	Anhydrous	Drying Agent

Safety Note: 2-Mercaptoethanol has a potent, disagreeable odor (stench). All operations must be performed in a well-ventilated fume hood. Bleach (sodium hypochlorite) should be kept nearby to neutralize spills and glassware.

Step-by-Step Procedure

Step 1: Reaction Setup

• Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a nitrogen inlet adapter.

• Charge the flask with Acetone (100 mL) .

• Add Potassium Carbonate (

  , 1.2 equiv) and 2-Mercaptoethanol (1.1 equiv) .

• Stir the suspension at room temperature (20–25 °C) for 15 minutes to allow partial deprotonation. Note: The solution may become slightly cloudy.

Step 2: Addition of Electrophile

• Add 2-Fluorobenzyl chloride (1.0 equiv) dropwise to the stirring mixture over 5–10 minutes.

  • Rationale: Controlled addition prevents localized hotspots, though the reaction is generally not violently exothermic.

• Seal the flask under a positive pressure of nitrogen.

Step 3: Reaction & Monitoring

• Stir vigorously at Room Temperature for 3–5 hours.

  • Optimization: If reaction is slow (monitored by TLC), heat to mild reflux (50 °C) for 1 hour.

• TLC Monitoring: Use Hexane:Ethyl Acetate (3:1).

  • Starting Material (

    ): ~0.8 (Chloride)

  • Product (

    ): ~0.3 (Alcohol/Thioether)

  • Visualization: UV (254 nm) and

    stain (oxidizes sulfur).

Step 4: Workup & Isolation

• Filter the reaction mixture through a sintered glass funnel or Celite pad to remove solid inorganic salts (

  , excess ).

• Concentrate the filtrate under reduced pressure (Rotovap) to remove the acetone.

• Redissolve the oily residue in Ethyl Acetate (EtOAc, 100 mL) .

• Wash Sequence:

  • Wash 1: Water (50 mL) – Removes bulk salts/polar impurities.

  • Wash 2: 1M NaOH (30 mL) – Critical Step. Removes unreacted 2-mercaptoethanol (solubilizes it as thiolate in water).

  • Wash 3: Brine (50 mL) – Dries the organic layer.

• Dry the organic layer over anhydrous

  , filter, and concentrate in vacuo.

Step 5: Purification

• The crude product is typically a clear to pale yellow oil of sufficient purity (>95%).

• If higher purity is required, purify via flash column chromatography (SiO2, 0-30% EtOAc in Hexanes).

Workflow Visualization

Figure 2: Operational workflow emphasizing the critical alkaline wash step to remove odorous impurities.

Quality Control & Validation

To ensure the integrity of the synthesized compound, compare analytical data against the following expected parameters.

NMR Expectations

Nucleus	Shift ( , ppm)	Multiplicity	Integration	Assignment
	7.10 – 7.40	Multiplet	4H	Aromatic Ring (Ar-H)
	3.82	Singlet	2H	Benzylic ( )
	3.72	Triplet	2H	Ethoxy ( )
	2.65	Triplet	2H	Thio-ethyl ( )
	2.20	Broad Singlet	1H	Hydroxyl ( )
	-118.0	Multiplet	1F	Ortho-Fluorine

Common Troubleshooting

• Presence of Disulfide: If a peak appears at

  ppm (triplet) in NMR, it indicates oxidation of 2-mercaptoethanol to bis(2-hydroxyethyl)disulfide. Remedy: Ensure strictly inert atmosphere ( ) and use fresh reagents.

• O-Alkylation: If a peak appears at

  ppm (benzylic protons shifted downfield), O-alkylation occurred. Remedy: Ensure is used (weaker base) rather than , and keep temperature moderate.

References

• Pearson, R. G. (1963). "Hard and Soft Acids and Bases." Journal of the American Chemical Society, 85(22), 3533–3539. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General procedure for sulfide synthesis). Link

• PrepChem. "Preparation of 2-{2-[2-(4-vinylbenzylthio)ethoxy]ethylthio}ethanol."[2] (Analogous procedure utilizing mercaptoethanol and benzyl halides). Link

• Sonawane, R. B., et al. (2019).[3] "Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols." Synlett, 31(03), 279-284. (Demonstrates carbonate-mediated selectivity). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. prepchem.com [prepchem.com]
• 3. thieme-connect.de [thieme-connect.de]

Oxidation of 2-((2-Fluorobenzyl)thio)ethanol to sulfoxide and sulfone derivatives

Executive Summary

This application note details the chemoselective oxidation of 2-((2-Fluorobenzyl)thio)ethanol (Substrate 1 ) to its corresponding sulfoxide (2 ) and sulfone (3 ) derivatives.

The primary challenge in these transformations is chemoselectivity . The substrate contains a primary alcohol and a sulfide. Traditional oxidants (e.g., unbuffered permanganate or Jones reagent) risk oxidizing the alcohol to an aldehyde or carboxylic acid. Furthermore, controlling the oxidation state of sulfur (S^IV^ vs. S^VI^) requires precise selection of reagents.

This guide presents two robust, self-validating protocols:

• Protocol A (Sulfoxide): Uses Sodium Periodate (

  ) for kinetic control, stopping exclusively at the sulfoxide stage.

• Protocol B (Sulfone): Uses Sodium Tungstate (

  ) catalyzed Hydrogen Peroxide for thermodynamic control, driving the reaction to the sulfone without affecting the hydroxyl group.

Chemical Pathway & Mechanism

The fluorine atom at the ortho position of the benzyl ring introduces steric bulk and inductive electron withdrawal. While this enhances metabolic stability in drug candidates, it necessitates efficient agitation during synthesis due to increased lipophilicity.

Reaction Scheme

Figure 1: Chemoselective oxidation pathways. Protocol A targets the Sulfoxide (Yellow), while Protocol B drives the reaction to the Sulfone (Green), avoiding alcohol oxidation (Red).

Protocol A: Selective Synthesis of Sulfoxide

Target: 2-((2-Fluorobenzyl)sulfinyl)ethanol Reagent: Sodium Periodate (

) Mechanism: The reaction proceeds via a cyclic periodate-sulfur intermediate. is mild and generally does not possess the potential to oxidize alcohols or over-oxidize sulfoxides to sulfones at low temperatures.

Materials

• Substrate: 2-((2-Fluorobenzyl)thio)ethanol (1.0 equiv)

• Oxidant: Sodium Periodate (1.05 equiv)

• Solvent: Methanol/Water (1:1 v/v)

• Quench: Sodium Bisulfite (

  ) sat. solution

Step-by-Step Procedure

• Solubilization: Dissolve 10 mmol of Substrate 1 in 30 mL of Methanol. The solution should be clear.

• Preparation of Oxidant: Dissolve 10.5 mmol of

  in 30 mL of water.

• Addition (Critical Step): Cool the substrate solution to 0°C (ice bath). Add the aqueous

  dropwise over 20 minutes. Reasoning: Exotherm control prevents local over-heating and over-oxidation.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 12 hours.

  • Monitoring: A white precipitate (

    ) will form.

• Quench: Add 5 mL of saturated

  to destroy excess periodate.

• Workup: Filter off the iodate salts. Concentrate the filtrate to remove Methanol. Extract the aqueous residue with Dichloromethane (DCM, 3 x 20 mL).

• Drying: Dry combined organics over

  , filter, and concentrate.

Yield Expectation: 85-95% Appearance: Colorless to pale yellow viscous oil (solidifies upon standing if high purity).

Protocol B: Exhaustive Synthesis of Sulfone

Target: 2-((2-Fluorobenzyl)sulfonyl)ethanol Reagent: 30%

with Sodium Tungstate ( ) catalyst. Mechanism: Tungstate forms a peroxotungstate complex species in situ, which acts as a highly efficient oxygen transfer agent. This method is "Green" (water byproduct) and avoids the purification difficulties of m-CPBA (benzoic acid byproducts).

Materials

• Substrate: 2-((2-Fluorobenzyl)thio)ethanol (or Sulfoxide 2 ) (1.0 equiv)

• Oxidant: Hydrogen Peroxide (30% w/w) (2.5 equiv)

• Catalyst: Sodium Tungstate Dihydrate (2 mol%)

• Solvent: Water (or Methanol/Water if solubility is poor)

Step-by-Step Procedure

• Setup: To a flask containing 10 mmol of Substrate 1 , add 20 mL of Methanol and 0.2 mmol (2 mol%) of

  .

• Oxidant Addition: Add 25 mmol of 30%

  slowly at RT.

• Heating: Heat the mixture to 55-60°C .

  • Note: Do not exceed 70°C to ensure the alcohol group remains stable.

• Reaction: Stir for 4-6 hours.

  • Validation: TLC should show the disappearance of both sulfide (high

    ) and sulfoxide (mid ).

• Quench: Cool to RT. Add 10 mL saturated Sodium Sulfite (

  ) slowly to quench peroxides. Test with starch-iodide paper (should remain white).

• Workup: Extract with Ethyl Acetate (3 x 30 mL). Wash with brine.

• Purification: Recrystallization from Ethanol/Hexane is usually sufficient.

Yield Expectation: >90% Appearance: White crystalline solid.

Analytical Validation & Troubleshooting

Comparative Data Table

Feature	Sulfide (Start)	Sulfoxide (Product A)	Sulfone (Product B)[1]
Oxidation State	-2	0	+2
IR (Stretch)	Weak C-S	1030-1050 cm⁻¹ (S=O)	1140 & 1300 cm⁻¹ (O=S=O)
1H NMR (Benzyl)	~3.8 ppm (Singlet)	~4.0 ppm (AB System )	~4.4 ppm (Singlet)
1H NMR (S-CH2)	~2.7 ppm (Triplet)	~2.9-3.1 ppm (Complex)	~3.2-3.4 ppm (Triplet)
Chirality	Achiral	Chiral (Racemic)	Achiral

Critical NMR Insight: Diastereotopicity

The most common confusion in analyzing Sulfoxide (2) is the splitting pattern of the benzylic protons (

).

• Observation: In the Sulfide and Sulfone, these appear as a Singlet . In the Sulfoxide, they appear as an AB Quartet (two doublets).

• Reasoning: The sulfoxide sulfur is a chiral center (lone pair acts as a substituent). This makes the adjacent methylene protons diastereotopic (chemically non-equivalent).[2] Do not mistake this for an impurity.

Workflow Diagram

Figure 2: Decision tree for reaction monitoring and workup.

References

• Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides.[3][4] Scope of the Reaction. The Journal of Organic Chemistry, 27(1), 282–284. [Link]

• Sato, K., Hyodo, M., Aoki, M., Zheng, X. Q., & Noyori, R. (2001). Oxidation of Sulfides to Sulfoxides and Sulfones with 30% Hydrogen Peroxide under Organic Solvent- and Halogen-Free Conditions.[5] Tetrahedron, 57(13), 2469–2476. [Link]

• Madesclaire, M. (1986).[5] Synthesis of Sulfoxides by Oxidation of Thioethers.[5] Tetrahedron, 42(20), 5459-5495.[5] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (Discussion on Diastereotopic Protons in Sulfoxides). Wiley.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. archive.nptel.ac.in [archive.nptel.ac.in]
• 4. Mechanism of the oxidation of sulphides with sodium periodate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. EP1334956B1 - Method for preparing sulfone or sulfoxide compound - Google Patents [patents.google.com]

Application Notes &amp; Protocols: 2-((2-Fluorobenzyl)thio)ethanol as a Bidentate S,O-Donor Ligand in Coordination Chemistry

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the synthesis, characterization, and application of 2-((2-Fluorobenzyl)thio)ethanol as a novel bidentate ligand in coordination chemistry. While direct literature on this specific ligand is nascent, this guide synthesizes established principles from analogous thioether-alcohol systems to provide robust, field-proven protocols. The guide covers the ligand's synthesis, a general methodology for forming transition metal complexes, and detailed characterization techniques. The inclusion of a fluorine atom on the benzyl moiety offers a unique probe for monitoring electronic effects and reaction mechanisms via ¹⁹F NMR spectroscopy.

Introduction: The Scientific Rationale

2-((2-Fluorobenzyl)thio)ethanol is a promising, yet underexplored, chelating agent belonging to the class of bidentate thioether-alcohol ligands. These ligands are characterized by their ability to coordinate to a metal center through both a soft sulfur donor and a hard oxygen donor, forming a stable five-membered chelate ring. This S,O-donor set is effective at stabilizing a wide range of transition metal ions in various oxidation states.[1][2]

The strategic incorporation of a fluorine atom onto the benzyl group serves two primary purposes:

• Electronic Modulation: The electron-withdrawing nature of fluorine can subtly alter the electron density on the sulfur donor atom, thereby influencing the stability, redox potential, and reactivity of the resulting metal complexes.

• Spectroscopic Probe: The ¹⁹F nucleus provides a clean and sensitive NMR handle for characterizing the ligand and its complexes, offering insights into the coordination environment without the spectral complexity of ¹H or ¹³C NMR.

Thioether ligands are significant in bioinorganic chemistry, often used to model the active sites of metalloenzymes, and in catalysis, where the thioether can act as a hemilabile group.[3][4] This guide provides the foundational protocols to explore the potential of 2-((2-Fluorobenzyl)thio)ethanol in these fields.

Synthesis Protocol: 2-((2-Fluorobenzyl)thio)ethanol Ligand

The synthesis of the title ligand can be reliably achieved via a nucleophilic substitution reaction. This procedure is adapted from standard methodologies for thioether synthesis, which involve the reaction of a thiol with an alkyl halide in the presence of a non-nucleophilic base.[5][6][7]

Reaction Scheme

The reaction proceeds by deprotonation of 2-fluorobenzyl mercaptan to form the highly nucleophilic thiolate, which then displaces the bromide from 2-bromoethanol.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 2-((2-Fluorobenzyl)thio)ethanol.

Step-by-Step Protocol

Materials & Equipment:

• 2-Fluorobenzyl mercaptan

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 2-Bromoethanol

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate (EtOAc), Hexanes

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flasks, magnetic stirrer, dropping funnel, ice bath

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Preparation of Thiolate: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-fluorobenzyl mercaptan (1.0 eq). Dissolve it in anhydrous THF (approx. 0.2 M concentration).

• Cool the solution to 0°C using an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Stir the resulting suspension at 0°C for 30 minutes to ensure complete formation of the sodium thiolate.

• Nucleophilic Substitution: Add 2-bromoethanol (1.05 eq) dropwise to the suspension at 0°C using a dropping funnel.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully quench the reaction by slowly adding deionized water at 0°C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to yield the pure ligand as an oil or low-melting solid.

Synthesis of Metal Complexes: A General Protocol

The ligand readily forms complexes with various transition metal salts. The following is a general procedure that can be adapted based on the specific metal and desired stoichiometry.[8][9][10] A 1:2 metal-to-ligand ratio is often used to form octahedral or square planar complexes.[9][10]

Coordination Diagram

Caption: Chelation of the S,O-bidentate ligand to a metal center (Mⁿ⁺).

Step-by-Step Protocol (Example: Synthesis of [Cu(L)₂Cl₂])

Materials & Equipment:

• 2-((2-Fluorobenzyl)thio)ethanol (Ligand, L)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Anhydrous methanol or ethanol

• Magnetic stirrer, flasks

• Filtration apparatus (Büchner funnel)

Procedure:

• Ligand Solution: Dissolve the ligand (2.0 eq) in anhydrous methanol (approx. 0.1 M) in a flask.

• Metal Salt Solution: In a separate flask, dissolve CuCl₂·2H₂O (1.0 eq) in a minimum amount of warm anhydrous methanol.

• Complexation: While stirring, add the metal salt solution dropwise to the ligand solution at room temperature.

• A color change and/or precipitation of the complex should be observed.

• Stir the reaction mixture for 2-4 hours at room temperature to ensure complete reaction.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Wash the solid with a small amount of cold methanol, followed by diethyl ether, to remove any unreacted starting materials.

• Dry the complex under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., DMF/methanol).

Characterization and Data Interpretation

Thorough characterization is essential to confirm the identity and purity of the ligand and its metal complexes.

Expected Data for the Ligand

Technique	Purpose	Expected Observations
¹H NMR	Structural Elucidation	- Aromatic protons (7.0-7.5 ppm).- Singlet for benzyl CH₂ (~3.8 ppm).- Triplets for ethanol CH₂ groups (~2.7 and ~3.7 ppm).- Broad singlet for OH proton (variable).[11]
¹³C NMR	Carbon Skeleton	- Aromatic carbons (115-165 ppm, C-F coupling visible).- Benzyl CH₂ (~36 ppm).- Thioether CH₂ (~35 ppm).- Alcohol CH₂ (~60 ppm).[12]
¹⁹F NMR	Fluorine Probe	- A single resonance confirming the presence of the C-F bond.
FT-IR	Functional Groups	- Broad O-H stretch (~3400 cm⁻¹).- C-H stretches (~2850-3000 cm⁻¹).- Aromatic C=C stretches (~1450-1600 cm⁻¹).- C-F stretch (~1230 cm⁻¹).
Mass Spec.	Molecular Weight	- Molecular ion peak [M+H]⁺ or [M+Na]⁺ corresponding to C₉H₁₁FOS.

Expected Data for Metal Complexes (e.g., [Cu(L)₂Cl₂])

Technique	Purpose	Evidence of Coordination
FT-IR	Ligand Binding	- Shift or disappearance of the O-H stretch, indicating coordination of the oxygen atom.[8][10]
UV-Vis	Electronic Structure	- Appearance of d-d transition bands in the visible region (for colored complexes like Cu(II)).- Potential S→Cu(II) Ligand-to-Metal Charge Transfer (LMCT) band (~350-400 nm).[1][2]
Magnetic Susc.	Electronic State	- For paramagnetic metals like Cu(II), a magnetic moment consistent with one unpaired electron (~1.73 B.M.).[9][10]
Elemental Anal.	Stoichiometry	- Experimental %C, %H, %N, %S values matching the calculated values for the proposed formula.
X-ray Cryst.	Definitive Structure	- Provides precise bond lengths, bond angles, and coordination geometry (e.g., distorted octahedral).[13][14][15]

Applications and Future Research

The coordination complexes derived from 2-((2-Fluorobenzyl)thio)ethanol are candidates for several applications:

• Catalysis: The thioether-metal bond can be labile, making these complexes suitable for catalytic cycles that require substrate binding and product release.[4]

• Antimicrobial Studies: Many transition metal complexes, particularly those with sulfur-containing ligands, exhibit antimicrobial properties.[6][8][9][16]

• Bioinorganic Modeling: These complexes can serve as structural or functional models for the active sites of copper or zinc-containing enzymes where sulfur and oxygen ligation is present.[1][3]

Future research should focus on synthesizing a broader range of complexes with different metals (e.g., Ni, Co, Zn, Pd, Pt), exploring their electrochemical properties via cyclic voltammetry, and screening them for catalytic activity in reactions such as oxidation or C-C coupling.

References

• Synthesis of transition metal complexes of bidentate ligand and their antimicrobial studies. Trade Science Inc. [URL: https://www.tsijournals.com/articles/synthesis-of-transition-metal-complexes-of-bidentate-ligand-and-their-antimicrobial-studies.pdf]
• Hussain, A., et al. (2015). Synthesis, characterization and biological evaluation of transition metal complexes derived from N, S bidentate ligands. PubMed, 26(10), 1185-94. [URL: https://pubmed.ncbi.nlm.nih.gov/25979817/]
• Chondhekar, T.K., et al. Synthesis of transition metal complexes of bidentate ligand. Trade Science Inc. [URL: https://www.tsijournals.
• Li, Y-F., et al. (2019). The synthesis of a Cu (ii) Schiff base complex using a bidentate N 2 O 2 donor ligand: crystal structure, photophysical properties, and antibacterial activities. RSC Advances, 9(71), 41651-41660. [URL: https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra07298e]
• Angelici, R. J., et al. (1983). Synthesis of chelating bidentate and tridentate cyano ligands and their complexes with Group VII metal carbonyls. Inorganic Chemistry, 22(24), 3492–3497. [URL: https://lib.dr.
• Ainley, A. P., et al. (1983). Sulphur ligand–metal complexes. Part 16. Copper complexes of thioethers and the single-crystal X-ray structure of the polymeric mixed-valence complex, penta-µ-chloro-tris-µ-tetrahydrothiophene-tetracopper(I,II). Journal of the Chemical Society, Dalton Transactions, (1), 87-94. [URL: https://pubs.rsc.org/en/content/articlelanding/1983/dt/dt9830000087]
• Vela, J., et al. (2008). Coordination chemistry of poly(thioether)borate ligands. PMC, 27(3), 181-199. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2562283/]
• Chelucci, G. (2008). Chiral thioether ligands: Coordination chemistry and asymmetric catalysis. Request PDF. [URL: https://www.researchgate.
• Rösch, A., et al. (2020). Six-Membered Thiolate–Thione Chelate Complexes of Group 10 Elements: Syntheses, Crystal Structures, and NMR Studies. ACS Omega, 5(42), 27361–27371. [URL: https://pubs.acs.org/doi/10.1021/acsomega.0c03977]
• Sagna, J., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Open Journal of Medicinal Chemistry, 11, 27-39. [URL: https://www.scirp.
• LibreTexts. (2023). 13.7: Characterization of Organometallic Complexes. Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Book%3A_Introduction_to_Organometallic_Chemistry_(Main_Group_and_Transition_Metals)_(Chirik)/13%3A_Characterization_of_Organometallic_Complexes/13.
• CN102964334B - Process for synthesizing 2-thiopheneethanol and derivatives thereof. Google Patents. [URL: https://patents.google.
• Maddila, S., & Jonnalagadda, S. B. (2012). Synthesis and biological activity of ethyl 2-(substituted benzylthio)-4-(3'-(ethoxycarbonyl)biphenyl-4-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate derivatives. Archiv der Pharmazie, 345(2), 163-8. [URL: https://pubmed.ncbi.nlm.nih.gov/21987259/]
• Minor, W., et al. (2011). Characterizing metal binding sites in proteins with X-ray crystallography. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3144218/]
• Kocienski, P. J. (2005). 5.1 Introduction 5.2 Thioether Derivatives. In Protecting Groups. [URL: https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-003-121578]
• SIELC Technologies. (2018). 2-(Benzylthio)ethanol. [URL: https://sielc.com/compound-2-benzylthioethanol.html]
• Deshmukh, J. H., et al. (2011). X-ray diffraction studies of Cu (II), Co (II), Fe (II) complexes with (RS). Journal of Chemical and Pharmaceutical Research, 3(3), 706-712. [URL: https://www.jocpr.com/articles/xray-diffraction-studies-of-cu-ii-co-ii-fe-ii-complexes-with-rs--4-7chloro4quinolyl-amino-pentyldiethylamine-diph.pdf]
• Taki, M., et al. (2006). Thioether Sulfur Oxygenation from O2 or H2O2 Reactivity of Copper Complexes with Tridentate N2Sthioether Ligands. Inorganic Chemistry, 45(24), 9787–9795. [URL: https://pubs.acs.org/doi/10.1021/ic061266j]
• Addison, A. W. (1984). Spectroscopy and Structure of Thiolate and Thioether Complexes of Copper(II) and the Relationship of Their Redox Chemistry to That of Certain Copper Proteins. Scholars' Mine. [URL: https://scholarsmine.mst.edu/chem_facwork/1586]
• Ashenhurst, J. (2015). Thiols And Thioethers. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2015/07/03/thiols-and-thioethers/]
• The X-ray structure of alcohol 13 (crystallographer's numbering). ResearchGate. [URL: https://www.researchgate.net/figure/The-X-ray-structure-of-alcohol-13-crystallographers-numbering_fig2_224950346]
• Liu, H., et al. (2014). Modeling C-13 NMR Chemical Shifts of Aliphatic Ethers and Thioethers. ResearchGate. [URL: https://www.researchgate.
• Wang, C., et al. (2020). Metal–Ligand Cooperation with Thiols as Transient Cooperative Ligands: Acceleration and Inhibition Effects in (De)Hydrogenation Reactions. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7779216/]
• Al-Hamdani, A. A. S., et al. (2023). Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. MDPI. [URL: https://www.mdpi.com/1420-3049/28/19/6863]

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• 2. "Spectroscopy and Structure of Thiolate and Thioether Complexes of Copp" by Anthony W. Addison, T. Nageswara Rao et al. [scholarsmine.mst.edu]
• 3. Coordination chemistry of poly(thioether)borate ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives [scirp.org]
• 6. Synthesis and biological activity of ethyl 2-(substituted benzylthio)-4-(3'-(ethoxycarbonyl)biphenyl-4-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
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• 9. Synthesis, characterization and biological evaluation of transition metal complexes derived from N, S bidentate ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. Sulphur ligand–metal complexes. Part 16. Copper complexes of thioethers and the single-crystal X-ray structure of the polymeric mixed-valence complex, penta-µ-chloro-tris-µ-tetrahydrothiophene-tetracopper(I,II) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. Characterizing metal binding sites in proteins with X-ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jocpr.com [jocpr.com]
• 16. The synthesis of a Cu( ii ) Schiff base complex using a bidentate N 2 O 2 donor ligand: crystal structure, photophysical properties, and antibacterial ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA07298E [pubs.rsc.org]

Application Note: Strategic Functionalization of 2-((2-Fluorobenzyl)thio)ethanol

Executive Summary

This guide details the strategic functionalization of 2-((2-Fluorobenzyl)thio)ethanol , a versatile building block in fragment-based drug discovery (FBDD). The molecule contains two reactive centers: a primary hydroxyl group (hard nucleophile) and a thioether linkage (soft nucleophile).

The Core Challenge: The primary difficulty in functionalizing this scaffold is chemoselectivity . Standard oxidation reagents (e.g., KMnO4, mCPBA) will irreversibly oxidize the sulfur atom to a sulfoxide or sulfone before reacting with the alcohol. Furthermore, converting the hydroxyl group into a leaving group (e.g., halide or sulfonate) creates a risk of anchimeric assistance , leading to the formation of highly reactive (and potentially toxic) episulfonium intermediates.

This application note provides three validated protocols to bypass these pitfalls:

• Chemoselective Oxidation (Swern Protocol) to generate the aldehyde without S-oxidation.

• Activation (Mesylation) for nucleophilic substitution, with stabilization controls.

• Esterification (Steglich Coupling) for linker or prodrug synthesis.

Chemical Profile & Strategic Analysis

Molecule Specifications

Property	Data
Chemical Name	2-((2-Fluorobenzyl)thio)ethanol
CAS Number	203303-04-2
Molecular Formula	C9H11FOS
Molecular Weight	186.25 g/mol
Key Features	2-Fluorobenzyl lipophilic tail; Thioether linker; Primary Alcohol head
Stability	Air-stable; Sulfur is susceptible to oxidation; Activated alkyl chain is susceptible to hydrolysis.[1]

Reaction Landscape Visualization

The following diagram outlines the chemoselective pathways and the "forbidden" routes that lead to degradation.

Figure 1: Chemoselective reaction landscape. Blue paths indicate validated protocols; red dashed paths indicate stability risks.

Critical Control Point: The Sulfur Trap

Before initiating any protocol, researchers must understand the Episulfonium Risk .

When the hydroxyl group is converted to a good leaving group (LG = OMs, OTs, Cl, Br), the lone pair on the sulfur atom can attack the

-carbon intramolecularly.

• Mechanism: Intramolecular

  displacement.

• Result: Formation of a 3-membered cyclic sulfonium species (Episulfonium).

• Consequence: This species is highly electrophilic (similar to mustard gas intermediates). It can react with any nucleophile in the mixture (causing polymerization or hydrolysis) or act as a potent alkylating agent (safety hazard).

• Mitigation: Perform activation reactions at 0°C or lower and use non-polar solvents (DCM) to destabilize the ionic transition state. Use the activated intermediate immediately.

Detailed Protocols

Protocol A: Chemoselective Oxidation (Aldehyde Synthesis)

Objective: Convert the primary alcohol to an aldehyde without oxidizing the sulfur. Method: Swern Oxidation.[2] Rationale: Swern conditions avoid the use of electrophilic oxygen species (like peracids) that attack sulfur.

Reagents:

• Oxalyl chloride (

  equiv)

• DMSO (

  equiv)

• Triethylamine (

  equiv)

• Dichloromethane (Anhydrous)

Step-by-Step:

• Activation: In a flame-dried round-bottom flask under Argon, dissolve oxalyl chloride (

  mmol) in dry DCM ( mL). Cool to -78°C (dry ice/acetone bath).

• DMSO Addition: Add DMSO (

  mmol) dropwise over 5 minutes. Gas evolution (CO/CO2) may occur. Stir for 15 minutes at -78°C.

• Substrate Addition: Dissolve 2-((2-Fluorobenzyl)thio)ethanol (

  mmol) in minimal DCM ( mL) and add dropwise to the reaction mixture. Maintain temp at -78°C.

• Reaction: Stir for 45 minutes. The mixture will become cloudy.

• Quenching: Add Triethylamine (

  mmol) dropwise. The reaction is exothermic; ensure slow addition to prevent temperature spikes.

• Warming: Remove the cooling bath and allow the reaction to warm to Room Temperature (RT) over 30 minutes.

• Workup: Dilute with DCM, wash with saturated

  , then brine. Dry over and concentrate.

  • Note: Aldehydes with

    -sulfur atoms are relatively stable but should be used promptly to avoid racemization (if chiral) or oxidation.

Protocol B: Activation for Substitution (Mesylation)

Objective: Convert -OH to -OMs (Mesylate) for subsequent amine/azide displacement. Safety Warning: The product is a "hemi-mustard" analog. Handle with gloves and in a fume hood.

Reagents:

• Methanesulfonyl chloride (MsCl) (

  equiv)

• Triethylamine (TEA) (

  equiv)

• Dichloromethane (DCM)

Step-by-Step:

• Setup: Dissolve 2-((2-Fluorobenzyl)thio)ethanol (

  equiv) and TEA ( equiv) in anhydrous DCM ( M concentration).

• Cooling: Cool the solution to 0°C (ice bath). Do not perform at RT.

• Addition: Add MsCl (

  equiv) dropwise via syringe.

• Monitoring: Stir at 0°C for 30–60 minutes. Monitor by TLC (silica).

  • TLC Tip: The mesylate will run higher (less polar) than the alcohol.

• Workup (Critical):

  • Quench with cold water.

  • Extract immediately with cold DCM.

  • Wash with cold dilute HCl (

    M) to remove amine, then cold .

  • Do not use heat during rotary evaporation (bath < 30°C).

• Storage: Use immediately. Do not store for prolonged periods as episulfonium formation leads to degradation.

Protocol C: Esterification (Linker Synthesis)

Objective: Attach a carboxylic acid (Linker/Drug) to the alcohol. Method: Steglich Esterification (DCC/DMAP) or EDC Coupling.

Reagents:

• Carboxylic Acid (

  equiv)

• EDC.HCl (

  equiv)

• DMAP (

  equiv - catalyst)

• DCM[3][4][5][6]

Step-by-Step:

• Mixing: Dissolve the carboxylic acid and 2-((2-Fluorobenzyl)thio)ethanol (

  equiv) in DCM.

• Catalyst: Add DMAP (

  equiv).

• Coupling: Cool to 0°C, then add EDC.HCl (

  equiv).

• Reaction: Allow to warm to RT and stir overnight.

• Purification: Wash with

  M HCl (to remove EDC urea byproduct and DMAP), then saturated . Flash chromatography is usually effective as the ester is stable.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Product contains Sulfoxide (S=O)	Oxidant was too strong or temperature too high.	Switch to Swern (Protocol A) or TEMPO/NaOCl. Avoid mCPBA/H2O2.
Low Yield in Mesylation	Episulfonium formation and hydrolysis during workup.	Keep all buffers cold (0-4°C). Reduce reaction time.
Polymerization	Intermolecular reaction of activated species.	Perform reaction in dilute conditions (< 0.05 M).
Smell	Volatile sulfides.[7]	Bleach all glassware and waste streams to oxidize residual sulfides to odorless sulfoxides/sulfones after the product has been isolated.

References

• BenchChem. (n.d.). 2-[(4-Fluorobenzyl)thio]ethanol Structure and Properties. Retrieved from

• Omri, K. et al. (2015). Swern Oxidation of Alcohols to Aldehydes.[2] Master Organic Chemistry. Retrieved from

• Morita, J. et al. (2008). Water-solvent method for tosylation and mesylation of primary alcohols.[8] Green Chemistry. Retrieved from

• Truce, W. E. et al. (1960). The preparation of methanesulfonate esters.[3] Journal of Organic Chemistry.[9] (Contextual citation for general mesylation stability).

• Dimakos, V. & Taylor, M. S. (2018).[10] Site-Selective Functionalization of Hydroxyl Groups.[10] Chemical Reviews.[11] Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. designer-drug.com [designer-drug.com]
• 4. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 5. reddit.com [reddit.com]
• 6. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Site-Selective Functionalization of Hydroxyl Groups in Carbohydrate Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. stoltz2.caltech.edu [stoltz2.caltech.edu]

Application Notes and Protocols for Bioconjugation using 2-((2-Fluorobenzyl)thio)ethanol Linkers

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: A Novel Tool for Stable and Controlled Bioconjugation

In the landscape of bioconjugation, the quest for linkers that offer a balance of stability, reactivity, and controlled release is paramount. The 2-((2-Fluorobenzyl)thio)ethanol linker emerges as a promising scaffold for the covalent modification of biomolecules, particularly in the construction of antibody-drug conjugates (ADCs) and other targeted therapeutics. This guide provides an in-depth exploration of the synthesis, activation, and application of this linker, offering field-proven insights and detailed protocols to empower researchers in their bioconjugation endeavors.

The core structure, featuring a stable thioether bond and a terminal hydroxyl group, presents a versatile platform for conjugation. The presence of a fluorine atom on the benzyl ring is not merely an incidental feature; it is a strategic element designed to modulate the electronic properties of the linker, potentially influencing its stability and reactivity.[1][2][3] This guide will delve into the rationale behind leveraging this unique linker and provide the practical knowledge to implement it in your research.

I. Synthesis of the 2-((2-Fluorobenzyl)thio)ethanol Linker

The foundational step in utilizing this linker is its synthesis. The most direct route involves a nucleophilic substitution reaction.

Reaction Principle: The synthesis is typically achieved through the reaction of a 2-fluorobenzyl halide with 2-mercaptoethanol in the presence of a mild base. The sulfur atom of the mercaptoethanol acts as a nucleophile, displacing the halide on the benzyl group to form a stable thioether linkage.

dot

Caption: Synthesis of 2-((2-Fluorobenzyl)thio)ethanol.

Protocol 1: Synthesis of 2-((2-Fluorobenzyl)thio)ethanol

Materials:

• 2-Fluorobenzyl bromide

• 2-Mercaptoethanol

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (ACN), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a round-bottom flask, add 2-fluorobenzyl bromide (1.0 eq) and anhydrous acetonitrile.

• Add 2-mercaptoethanol (1.1 eq) to the solution.

• Add anhydrous potassium carbonate (1.5 eq) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 82°C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically 4-6 hours), allow the mixture to cool to room temperature.

• Filter the reaction mixture to remove the potassium carbonate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexanes/ethyl acetate gradient to yield pure 2-((2-Fluorobenzyl)thio)ethanol as a colorless oil.

II. Activation of the Hydroxyl Group for Bioconjugation

The terminal hydroxyl group of the linker is not inherently reactive towards common functional groups on proteins, such as amines or thiols.[4][5] Therefore, it must be "activated" by converting it into a more reactive functional group. This guide will focus on two robust activation strategies: conversion to a maleimide for thiol-specific conjugation and conversion to a p-nitrophenyl carbonate for amine-specific conjugation.

A. Activation as a Maleimide Derivative for Thiol-Specific Conjugation

This strategy is ideal for targeting cysteine residues on proteins, which can be naturally occurring or introduced through genetic engineering.

dot

Caption: Activation of the linker to a maleimide derivative.

Protocol 2: Synthesis of the Maleimide-Activated Linker

Materials:

• 2-((2-Fluorobenzyl)thio)ethanol

• Maleic anhydride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Acetic anhydride

• Sodium acetate, anhydrous

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

Step 1: Formation of the Maleamic Acid Intermediate

• Dissolve 2-((2-Fluorobenzyl)thio)ethanol (1.0 eq) in anhydrous DCM.

• Add maleic anhydride (1.1 eq) and triethylamine (1.2 eq) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Wash the reaction mixture with 1 M HCl and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude maleamic acid intermediate.

Step 2: Cyclization to the Maleimide

• Dissolve the crude maleamic acid intermediate in acetic anhydride.

• Add anhydrous sodium acetate (0.3 eq).

• Heat the mixture to 80-90°C for 2-3 hours.

• Cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the product with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the maleimide-activated linker.

B. Activation as a p-Nitrophenyl (pNP) Carbonate for Amine-Specific Conjugation

This approach targets the abundant lysine residues on the surface of proteins.

Protocol 3: Synthesis of the pNP-Carbonate-Activated Linker

Materials:

• 2-((2-Fluorobenzyl)thio)ethanol

• p-Nitrophenyl chloroformate

• Pyridine

• Dichloromethane (DCM), anhydrous

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Dissolve 2-((2-Fluorobenzyl)thio)ethanol (1.0 eq) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Add pyridine (1.2 eq) to the solution.

• Slowly add a solution of p-nitrophenyl chloroformate (1.1 eq) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Wash the reaction mixture with 1 M HCl and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the pNP-carbonate-activated linker.

III. Bioconjugation to Antibodies

The following protocols detail the conjugation of the activated linkers to a monoclonal antibody (mAb).

dot

Caption: Workflow for Antibody-Drug Conjugate (ADC) formation.

Protocol 4: Conjugation of Maleimide-Activated Linker to a Reduced Antibody

This protocol is designed for site-specific conjugation to cysteine residues generated by the reduction of interchain disulfide bonds.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

• Maleimide-activated 2-((2-Fluorobenzyl)thio)ethanol linker

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS) with 5 mM EDTA, pH 7.2

• Desalting columns (e.g., PD-10)

• Hydrophobic Interaction Chromatography (HIC) system for purification

Procedure:

1. Antibody Reduction:

• Prepare the mAb solution at a concentration of 5-10 mg/mL in PBS with 5 mM EDTA, pH 7.2.

• Add a 2-4 molar excess of TCEP to the antibody solution. The exact amount may need to be optimized to achieve the desired number of free thiols.

• Incubate the reaction mixture at 37°C for 1-2 hours.

• Immediately remove excess TCEP using a desalting column equilibrated with PBS with 5 mM EDTA, pH 7.2.

2. Conjugation:

• Prepare a stock solution of the maleimide-activated linker in DMSO (e.g., 10 mM).

• Add a 5-10 molar excess of the linker solution to the reduced antibody.

• Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing.

• Quench the reaction by adding an excess of N-acetylcysteine.

3. Purification:

• Purify the resulting antibody-drug conjugate (ADC) using a HIC column to separate ADCs with different drug-to-antibody ratios (DARs) and remove unconjugated linker and other impurities.[6][7][8][][10]

IV. Characterization of the Bioconjugate

Thorough characterization is crucial to ensure the quality, homogeneity, and stability of the ADC.

Parameter	Analytical Technique	Purpose
Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC), Mass Spectrometry (MS)	To determine the average number of drug-linkers conjugated to each antibody.[11][12]
Conjugation Site	Peptide Mapping (LC-MS/MS)	To identify the specific amino acid residues where the linker is attached.[13][14][15][16][17]
Purity and Aggregation	Size Exclusion Chromatography (SEC)	To assess the presence of aggregates and fragments.
Stability	Incubation in serum followed by HIC or MS analysis	To evaluate the stability of the conjugate in a biologically relevant matrix.[18][19][20][21][22]

Protocol 5: Characterization by Mass Spectrometry

1. Intact Mass Analysis (for DAR determination):

• If necessary, deglycosylate the ADC using an enzyme such as PNGase F to simplify the mass spectrum.[23][24][25][26]

• Analyze the intact or reduced (light chain and heavy chain) ADC by LC-MS.

• Deconvolute the resulting mass spectra to determine the masses of the different drug-loaded species and calculate the average DAR.[27][28]

2. Peptide Mapping (for conjugation site analysis):

• Denature, reduce, and alkylate the ADC.

• Digest the ADC with a protease (e.g., trypsin).

• Analyze the resulting peptide mixture by LC-MS/MS.

• Identify the drug-conjugated peptides by searching the MS/MS data against the antibody sequence with the linker-drug mass as a modification.

V. Scientific Insights and Rationale

The Role of the 2-Fluoro Substituent:

The introduction of a fluorine atom at the ortho position of the benzyl ring can offer several advantages:

• Enhanced Stability: The strong carbon-fluorine bond can increase the metabolic stability of the linker by shielding adjacent positions from enzymatic degradation.[1][2][3][29][30]

• Modulated Reactivity: The electron-withdrawing nature of fluorine can influence the electronic properties of the thioether linkage, potentially affecting its stability and susceptibility to cleavage.

• Improved Pharmacokinetics: Fluorine substitution can impact the lipophilicity and polarity of the linker, which in turn can influence the pharmacokinetic properties of the ADC.[3]

Thioether Linkage Stability:

Thioether bonds are generally considered stable under physiological conditions, which is advantageous for ADCs that require the payload to remain attached until it reaches the target cell.[] However, the stability can be influenced by the surrounding chemical structure. Stability studies in serum are crucial to confirm the integrity of the conjugate over time.[18][19][21][22]

Cleavage Strategy (if applicable):

While this guide focuses on a stable thioether linker, the 2-((2-Fluorobenzyl)thio)ethanol scaffold can be adapted for cleavable strategies. For instance, the benzyl group could be further functionalized with a moiety that is susceptible to cleavage by specific enzymes or changes in pH within the tumor microenvironment or inside the target cell.

Bystander Effect Considerations:

For cleavable linker strategies, the ability of the released payload to diffuse out of the target cell and kill neighboring antigen-negative tumor cells (the "bystander effect") is an important consideration.[][32][33][34][35] The physicochemical properties of the released drug, influenced by any remaining linker fragments, will determine its membrane permeability and potential for a bystander effect.

VI. Conclusion

The 2-((2-Fluorobenzyl)thio)ethanol linker represents a valuable addition to the bioconjugation toolkit. Its straightforward synthesis, versatile activation chemistry, and the potential benefits conferred by the fluoro-substitution make it an attractive option for the development of next-generation bioconjugates. The protocols and insights provided in this guide are intended to serve as a comprehensive resource for researchers seeking to leverage this promising linker in their work. As with any bioconjugation strategy, careful optimization and thorough characterization are essential for success.

References

• Staudacher, A. H., & Brown, M. P. (2017). Antibody drug conjugates and bystander killing: is antigen-dependent internalization required? British Journal of Cancer, 117(12), 1736–1742.

• Charles River Laboratories. (n.d.). Meeting the Challenges of Antibody Drug Conjugate Characterization by LC-MS/(MS). Retrieved from [Link]

• Ricci, F., et al. (2022). Bystander effect of antibody–drug conjugates: fact or fiction? Current Oncology Reports, 24(7), 809-817.
• Wakankar, A., et al. (2016). Characterization of antibody-drug conjugates by mass spectrometry: advances and future trends. Drug Discovery Today, 21(5), 850-855.

• Agilent. (n.d.). High-Resolution Mapping of Drug Conjugated Peptides in an ADC Digest. Retrieved from [Link]

• Li, Y., et al. (2022). Site-Specific Stability Evaluation of Antibody–Drug Conjugate in Serum Using a Validated Liquid Chromatography–Mass Spectrometry Method. Journal of Proteome Research, 21(3), 735-745.

• Waters. (n.d.). Peptide Mapping of an Antibody-Drug Conjugate Using PeptideWorks Tryptic Protein Digestion Kit. Retrieved from [Link]

• Creative Biolabs. (n.d.). Purification of ADCs by HIC. Retrieved from [Link]

• Agilent. (n.d.). In vitro real-time evaluation of bystander effects of antibody-drug conjugates. Retrieved from [Link]

• Technology Networks. (n.d.). Bystander Effect of Antibody-drug Conjugates (ADCs). Retrieved from [Link]

• van de Merbel, N. C. (2016). Peptide Mapping of Monoclonal Antibodies and Antibody–Drug Conjugates Using Micro-Pillar Array Columns Combined with Mass Spectrometry.
• Janin-Bussat, M. C., et al. (2015). Characterization of antibody drug conjugate positional isomers at cysteine residues by peptide mapping LC-MS analysis.
• Gucinski, A. (2016). Characterising therapeutic antibodies and ADCs using mass spectrometry.
• Chen, J., et al. (2016). Purification of ADCs by Hydrophobic Interaction Chromatography. Methods in Molecular Biology, 1445, 237-246.
• Zhang, D., et al. (2024). Site-Specific Stability Evaluation of Antibody–Drug Conjugate in Serum Using a Validated Liquid Chromatography–Mass Spectrometry Method. Journal of Proteome Research.

• LCGC International. (2025). Characterizing Antibody-Drug Conjugates Using Mass Spectrometry. Retrieved from [Link]

• Sterling Pharma Solutions. (n.d.). ADC stability in plasma and serum via mass spectrometry. Retrieved from [Link]

• iQ Biosciences. (n.d.). ADC Plasma Stability Assay. Retrieved from [Link]

• Frontage Laboratories. (n.d.). Characterization of Interchain Cysteine Linked Antibody Drug Conjugates in Mouse Plasma by LC/MS. Retrieved from [Link]

• Spherotech, Inc. (n.d.). ACTIVATION TECHNIQUES FOR HYDROXYL MAGNETIC PARTICLES. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Chemoselective hydroxyl group transformation: an elusive target.
• Kuroda, D., et al. (2020).
• Bhakta, S., et al. (2018). Physical Stability Studies of Antibody-Drug Conjugates (ADCs) Under Stressed Conditions. Methods in Molecular Biology, 1827, 235-253.
• Millán-Martín, S., et al. (2021). Automated Enzymatic Deglycosylation of Monoclonal Antibody with the SampleStream Platform. Journal of the American Society for Mass Spectrometry, 32(11), 3046-3053.
• Gillis, E. P., et al. (2022). Fluorine in drug discovery: Role, design and case studies. Journal of Medicinal Chemistry, 65(15), 10335-10373.
• Wang, F., et al. (2015). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. American Pharmaceutical Review, 18(5).
• Nishio, T. (1993). Direct conversion of alcohols into thiols. Journal of the Chemical Society, Perkin Transactions 1, (10), 1113-1115.
• Kumar, R. K., & Yitzhaki, S. (2024). Aqueous Activation of RNA 2′-OH for Conjugation with Amines and Thiols. Journal of the American Chemical Society.

• ResearchGate. (n.d.). Reactions of Maleisomides with Alcohols. Retrieved from [Link]

• Houde, D. J., et al. (2010). The impact of glycosylation on monoclonal antibody conformation and stability. mAbs, 2(4), 409-417.

• Organic Chemistry Portal. (n.d.). Synthesis of maleimides. Retrieved from [Link]

• Al-Mokadem, M., & El-Sawy, E. R. (2022).
• U.S. Patent No. US20080262191A1. (2008).

• ACS Publications. (n.d.). The Chemistry of Maleimide and Its Derivatives. I. N-Carbamylmaleimide. Retrieved from [Link]

• ResearchGate. (n.d.). Direct Conversion of Alcohols into Thiols. Retrieved from [Link]

• ACS Publications. (n.d.). A High Yielding Synthesis of N-Alkyl Maleimides Using a Novel Modification of the Mitsunobu Reaction. Retrieved from [Link]

• Inhance Technologies. (n.d.). How Is Fluorine Used in the Medical Field?. Retrieved from [Link]

• Bull, J. A., et al. (2018). Lithium‐Catalyzed Thiol Alkylation with Tertiary and Secondary Alcohols: Synthesis of 3‐Sulfanyl‐Oxetanes as Bioisosteres.
• U.S. Patent No. US4466914A. (1984). Process for the conversion of primary and secondary alcohols to their corresponding thiols and thiol esters.
• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.

• ResearchGate. (n.d.). Conversion of Alcohols to Thiols via Tosylate Intermediates. Retrieved from [Link]

• University of Siena. (2022). New reactions and substrates for orthogonal bioconjugation. Retrieved from [Link]

• Stadlmann, J., et al. (2008). Determination of antibody glycosylation by mass spectrometry. Methods in Molecular Biology, 446, 215-227.

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Technical Notes & Optimization

Solvent selection for recrystallization of 2-((2-Fluorobenzyl)thio)ethanol

Technical Support Center: Solvent Selection for Recrystallization

Guide Topic: Optimal Solvent Selection for the Recrystallization of 2-((2-Fluorobenzyl)thio)ethanol

Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the purification of 2-((2-Fluorobenzyl)thio)ethanol. This document provides practical, in-depth guidance in a question-and-answer format to help you select the ideal solvent system for recrystallization, troubleshoot common issues, and achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for 2-((2-Fluorobenzyl)thio)ethanol?

An ideal solvent for recrystallization is one in which your target compound has high solubility at an elevated temperature but low solubility at room temperature or below.[1][2][3] This temperature-dependent solubility differential is the fundamental principle that drives the purification process.[2][4]

For 2-((2-Fluorobenzyl)thio)ethanol, the key characteristics of a good solvent are:

• High Solubility When Hot: The solvent must completely dissolve the compound (and any soluble impurities) at or near its boiling point.[1][2]

• Low Solubility When Cold: As the solution cools, the compound should become insoluble and crystallize out, while impurities ideally remain dissolved in the "mother liquor".[1][5]

• Inertness: The solvent must not chemically react with 2-((2-Fluorobenzyl)thio)ethanol.[3][4]

• Appropriate Boiling Point: The solvent's boiling point should be high enough to provide a significant solubility difference but low enough to be easily removed from the final crystals.[6]

• Volatility: The solvent should be volatile enough to evaporate from the purified crystals during the drying phase.[3]

Q2: How does the structure of 2-((2-Fluorobenzyl)thio)ethanol influence solvent choice?

Understanding the molecule's structure is critical for predicting its solubility. 2-((2-Fluorobenzyl)thio)ethanol has several functional groups that dictate its polarity:

• Ethanol Group (-CH₂CH₂OH): This is a polar group capable of hydrogen bonding.

• Thioether Linkage (-S-): This group is less polar than an ether but still contributes to the molecule's overall polarity.[7] Thioethers are generally soluble in organic solvents.[8]

• Fluorobenzyl Group (-CH₂-C₆H₄F): This part of the molecule is largely nonpolar (due to the benzene ring) but has a polar C-F bond.

The combination of these groups gives the molecule an intermediate polarity . It is neither extremely polar nor completely nonpolar. Therefore, solvents of intermediate polarity, or a mixture of polar and nonpolar solvents, are the most logical starting points.

Q3: Which single solvents are promising candidates for initial screening?

Based on the molecule's intermediate polarity, the following single solvents are recommended for an initial screening experiment:

• Alcohols (Isopropanol, Ethanol): These solvents share a hydroxyl group with the target compound, making them good candidates based on the "like dissolves like" principle.[9] They are polar enough to interact with the alcohol moiety but may dissolve the nonpolar benzyl portion when heated.

• Ethyl Acetate: This is a moderately polar solvent that often works well for compounds with mixed polarity characteristics.

• Acetone: Another moderately polar solvent, though its low boiling point may not provide a large enough solubility gradient.

Water is likely too polar and will probably not dissolve the compound even when hot. Nonpolar solvents like hexane or toluene may either fail to dissolve the compound at all or keep it dissolved even when cold.[9]

Q4: When should I consider a mixed-solvent system?

A mixed-solvent system is often the solution when no single solvent has the ideal properties.[10] This is a very common and effective technique for compounds like 2-((2-Fluorobenzyl)thio)ethanol. The typical approach involves:

• Solvent #1 (The "Good" Solvent): A solvent in which the compound is highly soluble, even at room temperature.

• Solvent #2 (The "Bad" or "Anti-solvent"): A solvent in which the compound is poorly soluble.[11]

The two solvents must be miscible with each other.[12] For this specific compound, an Ethanol/Water or Isopropanol/Water system is highly recommended. The compound is dissolved in a minimum amount of hot alcohol (the "good" solvent), and then water (the "anti-solvent") is added dropwise until the solution becomes faintly cloudy (turbid), indicating saturation.[13] A few drops of hot alcohol are then added to redissolve the solid, and the solution is allowed to cool slowly.

Experimental Protocols & Data

Protocol: Small-Scale Solvent Screening

This experiment will help you quickly identify the most promising solvent or solvent system using a small amount of your crude product.

Materials:

• Crude 2-((2-Fluorobenzyl)thio)ethanol (~20-30 mg per test)

• Test tubes or small vials

• Selection of candidate solvents (e.g., Water, Ethanol, Isopropanol, Ethyl Acetate, Toluene, Hexane)

• Pasteur pipettes

• Heating source (hot plate or steam bath)

• Ice bath

Procedure:

• Place ~20 mg of the crude solid into a test tube.

• Add the first solvent dropwise at room temperature, swirling after each addition. Observe if the solid dissolves. If it dissolves readily in the cold solvent, that solvent is unsuitable for single-solvent recrystallization but may be a "good" solvent for a mixed-solvent pair.

• If the solid is insoluble at room temperature, begin heating the mixture gently. Continue adding the solvent dropwise until the solid just dissolves. Record the solvent and the approximate volume used.

• Allow the hot, clear solution to cool slowly to room temperature.

• Once at room temperature, place the test tube in an ice bath for 10-15 minutes.

• Observe the quantity and quality of the crystals formed. An ideal solvent will yield a large crop of well-formed crystals.

• Repeat this process for each candidate solvent.

Data Summary: Potential Solvents

Solvent	Boiling Point (°C)	Polarity Index (P')[14]	Rationale & Expected Behavior
Water	100	10.2	Likely a poor solvent. Too polar; the compound is expected to be insoluble even when hot. Can be used as an anti-solvent.
Ethanol	78	4.3 (implied)	Good candidate. The alcohol group should interact well. May require cooling to low temperatures for good recovery.
Isopropanol	82	3.9	Excellent candidate. Similar to ethanol but with a slightly higher boiling point, which can improve the solubility gradient.
Ethyl Acetate	77	4.4	Good candidate. A moderately polar solvent suitable for compounds with mixed functional groups.
Acetone	56	5.1	Possible candidate. Its high polarity and low boiling point might lead to rapid crystallization or lower recovery.[15]
Toluene	111	2.4	Likely a poor solvent. Too nonpolar; the compound may be too soluble even when cold, or insoluble if impurities dominate.
Hexane	69	0.1	Likely a poor solvent. Too nonpolar. Could potentially be used as an anti-solvent with a more polar "good" solvent like THF.

Troubleshooting Guide

Q: My compound "oiled out" instead of forming crystals. What should I do?

"Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid instead of a solid.

• Cause: The boiling point of the solvent may be too high, or the solution is too concentrated, causing the saturation point to be reached at a temperature above the compound's melting point. This is also common with impure compounds.[16]

• Solution 1 (Reheat & Dilute): Reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent (10-15% more volume) to decrease the saturation temperature. Allow it to cool more slowly.[16]

• Solution 2 (Change Solvents): Switch to a solvent with a lower boiling point.

• Solution 3 (Slower Cooling): Insulate the flask to ensure very slow cooling. Rapid cooling encourages oil formation.[16]

Q: No crystals have formed, even after cooling in an ice bath. What went wrong?

• Cause 1 (Too Much Solvent): This is the most common reason for crystallization failure.[9][16] The solution is not saturated, so the compound remains dissolved.

• Solution: Gently boil off some of the solvent to increase the concentration. Allow the solution to cool again.[16]

• Cause 2 (Supersaturation): The solution is saturated, but there are no nucleation sites for crystals to begin forming.[9]

• Solution 1 (Scratching): Use a glass stirring rod to gently scratch the inside surface of the flask below the liquid level. The microscopic scratches provide a surface for nucleation.[9][16]

• Solution 2 (Seed Crystal): Add a tiny crystal of the crude starting material (a "seed crystal") to the solution. This provides a perfect template for crystal growth.[9]

Q: My final product is still impure, or my yield is very low. How can I optimize the process?

• Cause (Low Purity): Crystallization was too rapid, trapping impurities within the crystal lattice.[15]

• Solution: Ensure the solution cools as slowly as possible. Do not disturb the flask during the initial crystal growth phase.[3] If impurities are colored, consider adding a small amount of activated charcoal to the hot solution before filtration (if a hot filtration step is needed to remove insoluble impurities).

• Cause (Low Yield): Too much solvent was used, or the product was washed with room-temperature solvent.[9][15]

• Solution: Use the absolute minimum amount of hot solvent required to dissolve the solid.[9] When washing the collected crystals, always use a minimal amount of ice-cold solvent to prevent your purified product from redissolving.[9]

Workflow Visualization

The following diagram outlines the logical workflow for selecting an appropriate recrystallization solvent system.

Caption: Decision workflow for selecting and optimizing a recrystallization solvent.

References

• Benzyl alcohol - Wikipedia. Wikipedia.[Link]

• Mixed-solvent recrystallisation. University of York, Chemistry Teaching Labs.[Link]

• Solvent Selection and Recrystallization Guide. Scribd.[Link]

• Benzyl Alcohol | Preservative. Bay House Aromatics.[Link]

• General Mixed Solvent Procedure, Concept. Course Hero.[Link]

• Crystallization. University of Colorado Boulder, Department of Chemistry.[Link]

• BENZYL ALCOHOL. go.drugbank.com.[Link]

• Polarity of Solvents. chemed.chem.purdue.edu.[Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.[Link]

• Benzyl Alcohol | C6H5CH2OH | CID 244. PubChem, National Center for Biotechnology Information.[Link]

• Finding the best solvent for recrystallisation student sheet. Royal Society of Chemistry.[Link]

• Recrystallization using two solvents. YouTube.[Link]

• Recrystallization. University of California, Los Angeles, Chemistry and Biochemistry.[Link]

• Solvents and Polarity. University of Rochester, Department of Chemistry.[Link]

• Thioethers and Sulfides Overview. Scribd.[Link]

• Recrystallization. towson.edu.[Link]

• Recrystallization (chemistry) - Wikipedia. Wikipedia.[Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare.[Link]

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• Polarity Index. MilliporeSigma.[Link]

• Solvent Polarity Table. Scribd.[Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts.[Link]

• SOP: CRYSTALLIZATION. University of Cape Town, Department of Science.[Link]

• Crystallization: Definition, Principle, Demonstration & Application. Aakash Institute.[Link]

• Effects of Thioether Content on the Solubility and Thermal Properties of Aromatic Polyesters. ACS Publications.[Link]

• Problems with Recrystallisations. University of York, Chemistry Teaching Labs.[Link]

• Guide for crystallization. cristal.org.[Link]

• Effects of Thioether Content on the Solubility and Thermal Properties of Aromatic Polyesters. ACS Figshare.[Link]

• Thiols And Thioethers. Master Organic Chemistry.[Link]

• Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry.[Link]

• Recrystallization-1.pdf. Course Hero.[Link]

• Sulfur - Wikipedia. Wikipedia.[Link]

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Minimizing odor and volatile byproducts in thioether synthesis

Topic: Minimizing Odor and Volatile Byproducts

Status: Operational | Lead Scientist: Dr. A. Vance | Version: 2.4

Welcome to the Sulfur Chemistry Support Hub.

You are likely here because your lab has been compromised by "fugitive emissions"—the distinct, lingering stench of low-molecular-weight thiols or sulfides. As researchers, we often accept this as the cost of doing business. It is not.

Odor is not just a nuisance; it is data. It indicates a loss of yield (volatilization) and a breach of containment. This guide moves beyond basic "fume hood etiquette" to engineering controls and mechanistic substitutions that eliminate the source of the volatility.

Module 1: Proactive Chemistry (Prevention)

How do I design a synthesis that never generates a smell in the first place?

The most effective way to manage odor is to select reagents that lack vapor pressure. Traditional nucleophilic substitution (

) using methanethiol or ethanethiol is obsolete for most applications.

Q: What are the best "odorless" alternatives to standard thiols?

A: We recommend substituting volatile thiols with Thiol Surrogates . These are ionic solids with effectively zero vapor pressure. They liberate the active thiolate species only in situ or upon specific activation.

Reagent Class	Example Compound	Mechanism of Action	Odor Profile
Bunte Salts	Sodium -alkyl thiosulfate	Reacts with nucleophiles or undergoes acid hydrolysis to release thiol in situ.[1]	None (Ionic Solid)
Isothiouronium Salts	-methylisothiourea hemisulfate	Hydrolyzes in base to release thiolate.	Low/None (Solid)
Masked Thiols	Thioacetic acid / Thioesters	Requires deprotection (hydrolysis) to reveal free thiol.	Low (Ester-like)
High MW Thiols	tert-Dodecyl mercaptan	High boiling point reduces volatility.	Low (Heavy oil)

Q: Can I form C-S bonds without ever handling a free thiol?

A: Yes. Transition metal catalysis is the superior route for aromatic thioethers. Protocol Recommendation: Palladium-catalyzed C-S coupling (Migita-Takeda-Senanayake type).

• Why it works: You couple an aryl halide with a protected sulfur source (like a Bunte salt or TIPS-thiol). The free thiol is never isolated; it remains bound to the metal center until the final reductive elimination.

Figure 1: Decision matrix for selecting reagents to minimize volatile sulfur emissions.

Module 2: Process Control (Containment)

I must use a volatile thiol. How do I keep it in the flask?

If you cannot avoid volatile thiols, you must exploit their pKa.

• The Rule: Keep pH > pKa + 2.

• The Science: Thiols (

  ) are volatile and odorous. Thiolates ( ) are salts and non-volatile.

  • Typical Alkanethiol pKa

    10-11.

  • Aromatic Thiol pKa

    6-7.

Q: How do I ensure my reaction doesn't off-gas?

A: Maintain a highly basic reaction medium.

• Deprotonation: Use a base like

  , , or NaH before heating.

• Phase Transfer: If using a biphasic system (water/DCM), use a Phase Transfer Catalyst (e.g., TBAB). This keeps the sulfur species as an ion pair in the organic phase or as a soluble salt in the aqueous phase, preventing the formation of the volatile neutral species.

Q: My lab smells like garlic, but I don't see a leak. Why?

A: You are likely experiencing Olfactory Fatigue .

• Danger: The human nose desensitizes to sulfur compounds (like

  or mercaptans) in minutes. You stop smelling it, but the concentration may still be rising.

• Validation: Do not trust your nose. Tape a strip of Lead Acetate Paper to the sash of your fume hood.

  • White: Safe.

  • Brown/Black: Leak detected (Lead sulfide formation).

Module 3: Remediation & Waste (The Bleach Protocol)

How do I clean glassware and dispose of waste without clearing the building?

Never put thiol waste directly into the organic waste drum. It will off-gas every time the drum is opened. You must chemically oxidize the sulfur first.

The Bleach Oxidation Protocol

Reagent: Sodium Hypochlorite (Commercial Bleach, 5-6% NaOCl).

Mechanism:

Step-by-Step Decontamination:

• Preparation: Prepare a bath of 10% Bleach solution. Crucial: Add a small amount of NaOH to ensure the bath remains alkaline.

  • Warning: Acidifying bleach releases Chlorine gas (

    ). Never mix bleach with acid waste.

• Quenching: Slowly pour the reaction mixture (or rinse glassware) into the bleach bath.

  • Note: This is Exothermic .[2] Add slowly with stirring.

• Soak: Let glassware soak for at least 2 hours (preferably overnight).

• Verification: The solution should smell faintly of chlorine (pool smell), not sulfur. If it smells like sulfur, add more bleach.

• Disposal: The resulting sulfonate salts are generally safe for standard aqueous waste disposal (consult your local EHS guidelines).

Q: Can I use Hydrogen Peroxide ( ) instead?

A: Yes, but with caution. Peroxide is a cleaner oxidant (byproduct is water), but the reaction with thiols is often more vigorous/explosive than bleach. Bleach is preferred for general glassware decontamination; Peroxide is preferred for specific chemical steps where chlorinated byproducts are undesirable.

Module 4: Engineering Controls (The Scrubber)

I am running a large-scale reaction ( > 5g). How do I treat the exhaust?

Do not rely solely on the fume hood airflow. You must scrub the exit gas.

Figure 2: The "Double-Trap" Scrubber System. Trap 1 protects the reaction from liquid suck-back. Traps 2 & 3 contain the oxidizing solution.

Scrubber Solution Recipe:

• 500 mL Household Bleach

• 500 mL Water

• 5 g NaOH (Pellets)

• Indicator: Add a few drops of phenolphthalein (optional) to monitor pH, though bleach usually bleaches the color. Better to use pH paper periodically.

References & Authoritative Sources

• Reeves, J. T., et al. (2014).[3] "The Reaction of Grignard Reagents with Bunte Salts: A Thiol-Free Synthesis of Sulfides." Organic Letters, 16(4), 1196–1199. Link

• Qiao, Z., et al. (2015). "An odorless thia-Michael addition using Bunte salts as thiol surrogates." RSC Advances, 5, 2677-2680. Link

• University of Rochester. (n.d.). "How to Work with Thiols - General SOP." Laboratory Safety Guide. Link

• ACS Green Chemistry Institute. (2022). "NaOCl Bleach Oxidation Reagent Guide." Pharmaceutical Roundtable. Link

• Indigo Instruments. (n.d.). "Lead Acetate Hydrogen Sulfide Test Paper Technical Specifications." Link

Sources

• 1. An odorless thia-Michael addition using Bunte salts as thiol surrogates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Reaction of Grignard Reagents with Bunte Salts: A Thiol-Free Synthesis of Sulfides [organic-chemistry.org]

Overcoming steric hindrance in 2-fluorobenzyl substitution reactions

Status: Operational Ticket Priority: High Assigned Specialist: Senior Application Scientist

Introduction: The "2-Fluoro Conundrum"

Welcome to the technical support center for 2-fluorobenzyl functionalization. If you are here, you likely encountered a stalled reaction or poor yields when attempting to substitute a 2-fluorobenzyl halide.

The Problem: You are fighting a dual-front war against Sterics and Electronics .

• Steric Drag: While fluorine is small (Van der Waals radius ~1.47 Å vs. 1.20 Å for H), its position at the ortho (2-) site creates a "picket fence" effect. This physically impedes the trajectory of incoming nucleophiles or metal catalysts (oxidative addition).

• Electronic Deactivation: The fluorine atom is highly electronegative (

  ). Through the inductive effect (-I), it withdraws electron density from the benzylic carbon.[1][2] In pathways, this can destabilize the transition state; in metal-catalyzed couplings, it reduces the nucleophilicity of the arene, making oxidative addition slower.

This guide provides self-validating protocols to overcome these barriers.

Module 1: Nucleophilic Substitution ( ) Optimization

Scenario: You are trying to attach a nucleophile (amine, alcohol, thiol) to a 2-fluorobenzyl bromide/chloride, and the reaction is sluggish.

Core Solution: The Finkelstein Assist

Standard heating often leads to decomposition before substitution. The most robust fix is the Finkelstein Reaction , converting the poor leaving group (Cl/Br) into an excellent one (I) in situ.

Why it works: The C-I bond is longer and weaker than C-Br or C-Cl. The iodide anion is a "soft" leaving group that dissociates rapidly, compensating for the steric hindrance caused by the ortho-fluorine.

Interactive Troubleshooting Diagram

Figure 1: Decision matrix for optimizing

reactions on hindered 2-fluorobenzyl substrates.

Technical Protocol: Finkelstein-Assisted Benzylation

Use this protocol for attaching amines or alkoxides to 2-fluorobenzyl chloride.

• Reagent Prep: Dissolve 2-fluorobenzyl chloride (1.0 equiv) in anhydrous Acetone (if using NaI) or DMF (if using KI).

  • Scientist Note: Acetone is preferred for NaI because NaCl precipitates out, driving the equilibrium (Le Chatelier’s principle).[3]

• Activation: Add Sodium Iodide (NaI) (1.5 equiv). Stir at RT for 30 mins. You should see a white precipitate (NaCl).

  • Verification: TLC will show a shift in

    as the Benzyl-Cl converts to Benzyl-I.

• Nucleophile Addition: Add your nucleophile (1.1 equiv) and Base (

  or , 2.0 equiv).

• Reaction: Heat to 60°C. Monitor via LCMS.

  • Why Cs2CO3? Cesium is a large cation ("soft"), which helps solubilize the carbonate in organic solvents better than Potassium, increasing the "naked" character of the nucleophile.

Module 2: Metal-Catalyzed Cross-Coupling

Scenario: You are performing a Suzuki, Negishi, or Buchwald-Hartwig coupling. The catalyst is dying before the product forms.

The Failure Mode: The ortho-fluorine hinders the Oxidative Addition step (Pd(0) inserting into the C-X bond). Standard catalysts like

are often too bulky and not electron-rich enough to wedge into this hindered bond.

Data: Ligand Selection Guide

You need ligands that are electron-rich (to boost Pd nucleophilicity) and sterically demanding (but in a specific way—to enforce a monoligated Pd species, which is more active).

Ligand Class	Example	Recommendation	Why?
Traditional		AVOID	Cone angle too small; forms inactive PdL4 species.
Bidentate	dppf, dppe	POOR	Bite angle often rigid; struggles with ortho-hindrance.
Buchwald (Dialkylbiaryl)	SPhos	EXCELLENT	Methoxyl groups on ligand scaffold stabilize the Pd intermediate.
Buchwald (Dialkylbiaryl)	XPhos	BEST	Isopropyl groups provide perfect steric bulk to accelerate reductive elimination.
NHC	IPr, IMes	GOOD	Extremely strong -donors; good for very difficult chlorides.

Workflow: The "Bulky Ligand" Protocol

Figure 2: Pathway for overcoming oxidative addition barriers using XPhos.[2][4]

Protocol: Suzuki Coupling with 2-Fluorobenzyl Bromide

• Catalyst Loading: Charge flask with

  (1 mol%) and XPhos (2-4 mol%).

  • Pre-stir: Add solvent (Dioxane/Water 4:1) and stir for 5 mins to form the active ligated complex.

• Substrate: Add 2-fluorobenzyl bromide (1.0 equiv) and Boronic Acid (1.2 equiv).

• Base: Add

  (3.0 equiv).

  • Scientist Note: Phosphate bases are milder than carbonates and often work better for hindered substrates in Suzuki couplings.

• Conditions: Heat to 80-100°C.

  • Check: If black Pd precipitates immediately (Pd black), your ligand concentration is too low or oxygen got in.

Module 3: Troubleshooting & FAQs

Ticket #402: "My reaction works for 4-fluorobenzyl but fails for 2-fluorobenzyl."

• Diagnosis: This confirms the "Ortho Effect."[5] The 4-position is far enough away that it exerts electronic effects without steric hindrance.

• Fix: Switch solvent to DMSO. The high dielectric constant (

  ) dissociates ion pairs, making your nucleophile more aggressive. If using Pd-catalysis, switch from to SPhos.

Ticket #789: "I'm seeing homocoupling of my boronic acid instead of the product."

• Diagnosis: Oxidative addition is too slow. The Pd(II) is sitting around and oxidizing the boronic acid because it can't insert into the 2-fluorobenzyl halide fast enough.

• Fix:

  • Switch leaving group: Cl

    Br I.

  • Increase catalyst activity: Use a precatalyst like XPhos Pd G2 which guarantees a 1:1 Pd:Ligand ratio active species immediately upon heating.

Ticket #112: "Can I use microwave irradiation?"

• Answer: Yes, and it is highly recommended.

• Reasoning: 2-Fluorobenzyl substitutions often have a high activation energy (

  ). Microwave heating provides rapid, uniform energy transfer, often pushing the reaction over the barrier in 10-20 minutes where thermal heating takes 12 hours.

References

• Ortho-Fluorine Effects & Sterics

  • Title: "The Ortho Effect in Electrophilic Aromatic Substitutions" (Contextual grounding on ortho-position dynamics).
  • Source:Journal of Chemical Educ
  • Relevance: Explains the physical blocking n

  • (General grounding).

• Finkelstein Reaction Mechanics

  • Title: "Finkelstein Reaction: Mechanism and Applications"[6]

  • Source: Organic Chemistry Portal.

  • Relevance: Valid

• Cross-Coupling Optimization (Buchwald Ligands)

  • Title: "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure"
  • Source:Journal of the American Chemical Society (Barder & Buchwald, 2005).
  • Relevance: Defines why SPhos/XPhos are required for hindered aryl/benzyl halides.

• Palladium Precatalysts

  • Title: "Palladium-Catalyzed Cross-Coupling Reactions" (Nobel Lecture context).
  • Source: NobelPrize.org.
  • Relevance: Fundamental mechanism of oxidative addition r

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. adichemistry.com [adichemistry.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. m.youtube.com [m.youtube.com]
• 6. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]

Reference Data & Comparative Studies

Comparative Spectroscopic Analysis: 2-((2-Fluorobenzyl)thio)ethanol

The following guide is structured to serve as a definitive technical reference for the spectroscopic characterization of 2-((2-Fluorobenzyl)thio)ethanol . It moves beyond basic spectral listing to provide a comparative, mechanistic analysis suitable for high-level R&D applications.

Executive Summary & Structural Logic

The characterization of 2-((2-Fluorobenzyl)thio)ethanol (hereafter 2-FBTE ) presents a unique spectroscopic challenge due to the interplay between the electronegative fluorine atom (ortho-substitution) and the soft sulfur nucleophile.

Unlike its non-fluorinated parent or its oxygenated analogs, 2-FBTE exhibits a "spectral fingerprint" defined by heteronuclear spin-spin coupling (

F- C and F- H) . This guide dissects these interactions to provide a robust method for distinguishing this compound from synthetic impurities and structural isomers.

The Structural "Spin Systems"

To interpret the NMR data, we must visualize the molecule as three distinct magnetic environments:

• The Fluorinated Aromatic Ring: A higher-order spin system (

  , where X is Fluorine) resulting in complex splitting patterns.

• The Thio-Methylene Bridge: A diagnostic singlet (or doublet) sensitive to the oxidation state of Sulfur.

• The Hydroxyethyl Chain: An

  system (approximate) terminating in a labile hydroxyl proton.

Experimental Protocol: A Self-Validating Workflow

Standard operating procedures often fail to account for the lability of the hydroxyl proton or the specific relaxation times of fluorinated carbons. The following protocol ensures data integrity.

Step-by-Step Methodology

1. Sample Preparation (The "Dry-Lock" Method)

• Solvent: Use DMSO-d6 rather than CDCl3.

  • Reasoning: DMSO slows the exchange rate of the -OH proton, allowing it to appear as a distinct triplet (coupling to the adjacent CH2) rather than a broad singlet. This provides an internal integral reference (1H).

• Concentration: 10–15 mg in 0.6 mL solvent.

  • Reasoning: Higher concentrations can induce intermolecular H-bonding, shifting the -OH signal and obscuring the ethyl region.

2. Acquisition Parameters (

C specific)

• Pulse Sequence: Power-gated decoupling (e.g., ZGPG30).

• Relaxation Delay (D1): Set to 3–5 seconds .

  • Reasoning: Quaternary carbons (C-F, C-S) and fluorinated carbons have no attached protons to facilitate relaxation via dipolar mechanisms. A short D1 will suppress these signals, leading to "missing" peaks in the spectrum.

3. Validation Step (

Shake)

• After the initial

  H scan, add 1 drop of and re-acquire.

• Validation: The disappearance of the -OH signal and the collapse of the adjacent methylene quartet/multiplet into a triplet confirms the hydroxyethyl chain structure.

Detailed Spectral Analysis & Comparison

A. Proton NMR ( H NMR) – The "Splitting" Fingerprint

The most critical differentiator for 2-FBTE is the aromatic region. In the non-fluorinated analog 2-(Benzylthio)ethanol , the aromatic protons appear as a multiplet at 7.2–7.4 ppm. In 2-FBTE , the symmetry is broken.

Comparative Data Table: H NMR Shifts (in DMSO-d6)

Position	Fragment	2-FBTE (Target)	2-(Benzylthio)ethanol (Alternative 1)	2-(2-Fluorobenzyloxy)ethanol (Alternative 2)
Ar-H	Aromatic Ring	7.1–7.5 ppm (Multiplet) Distinct splitting due to J_HF	7.2–7.4 ppm (Broad Multiplet)Symmetrical	7.1–7.5 ppm (Multiplet)Similar pattern to Target
Benzylic	Ph-CH2 -X	3.78 ppm (Singlet/Doublet) Upfield due to S shielding	3.72 ppm (Singlet)	4.55 ppm (Singlet) Downfield due to O deshielding
Ethyl-S/O	X-CH2 -CH2	2.55 ppm (Triplet) Overlap with DMSO solvent	2.50 ppm (Triplet)	3.50 ppm (Triplet) Significant shift
Ethyl-O	CH2-CH2 -OH	3.55 ppm (Quad/Trip)	3.52 ppm (Quad/Trip)	3.60 ppm (Multiplet)
Hydroxyl	-OH	4.80 ppm (Triplet) Visible in DMSO	4.75 ppm (Triplet)	4.65 ppm (Triplet)

Critical Insight: The Benzylic CH2 is the primary "Go/No-Go" signal. If this peak appears at ~4.5 ppm, you have synthesized the Ether (Alternative 2), not the Thioether. If it appears as a perfect singlet without broadening, check for the loss of Fluorine (Alternative 1). In 2-FBTE, this signal often appears as a doublet with a small coupling constant (

Hz).

B. Carbon NMR ( C NMR) – The Coupling Constants[1][2][3]

This is the definitive confirmation of the structure. The Fluorine atom splits every carbon signal in the aromatic ring, and even the benzylic carbon, creating a predictable pattern of doublets.

The "J-Coupling" Map ( C in DMSO-d6)

Carbon	Assignment	Shift ( )	Multiplicity	Coupling Constant ( )	Interpretation
C2'	C-F (Quaternary)	~161.0 ppm	Doublet	Hz	Direct attachment (Definitive)
C1'	C-CH2 (Quaternary)	~125.5 ppm	Doublet	Hz	Ortho effect
C3'	Ar-CH	~115.5 ppm	Doublet	Hz	Ortho effect (Signal often weak)
C4'	Ar-CH	~129.5 ppm	Doublet	Hz	Meta effect
C5'	Ar-CH	~124.8 ppm	Doublet	Hz	Para effect (Small splitting)
C6'	Ar-CH	~131.5 ppm	Doublet	Hz	Meta effect
C-Benzylic	S-CH2-Ar	~28.5 ppm	Doublet	Hz	Diagnostic: Confirms F is Ortho, not Para
C-Ethyl-S	S-CH2-CH2	~33.5 ppm	Singlet	-	No F-coupling observed
C-Ethyl-O	CH2-CH2-OH	~60.5 ppm	Singlet	-	Typical alcohol shift

Visualizing the Analytical Logic

Diagram 1: The Spectral Decision Tree

This diagram illustrates the logic flow for confirming the product identity against common side-products.

Caption: Decision tree for distinguishing 2-FBTE from oxygen-analogs and non-fluorinated impurities.

Diagram 2: C-F Coupling Propagation

Visualizing how the Fluorine spin information propagates through the carbon skeleton.

Caption: Propagation of Spin-Spin coupling from Fluorine to the Benzylic Carbon.[1]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds (7th ed.). Wiley.[2][3] (Standard reference for substituent effects on chemical shifts).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Reich, H. J. (n.d.). WinPLT NMR Coupling Constants: Fluorine Coupling. University of Wisconsin-Madison.[4] [Link]

Sources

• 1. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 2. ekwan.github.io [ekwan.github.io]
• 3. 2,2,2-Trifluoroethanol analytical standard, for NMR spectroscopy 75-89-8 [sigmaaldrich.com]
• 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Technical Comparison Guide: Bioassay Validation of 2-((2-Fluorobenzyl)thio)ethanol (2-FBTE)

Executive Summary

2-((2-Fluorobenzyl)thio)ethanol (2-FBTE) is a fluorinated structural analog of the classical Alcohol Dehydrogenase (ADH) inhibitor, 2-(benzylthio)ethanol (BTE). While the parent compound (BTE) is a widely established tool for blocking ADH activity in biocatalysis and protein purification, the introduction of an ortho-fluorine atom in 2-FBTE offers distinct physicochemical advantages, including altered electronic density of the thioether moiety and enhanced metabolic stability against ring oxidation.

This guide outlines the validation framework for 2-FBTE as a competitive inhibitor of Liver Alcohol Dehydrogenase (LADH) , contrasting its performance profile with the non-fluorinated parent and the clinical standard, Fomepizole.

Part 1: Mechanism of Action & Structural Logic

The Target: Alcohol Dehydrogenase (ADH)

ADH is a zinc-dependent metalloenzyme. The catalytic mechanism involves the coordination of the substrate (alcohol) to the active site Zinc ion, facilitating hydride transfer to NAD+.

The Inhibitor: 2-FBTE

The thioethanol moiety of 2-FBTE mimics the alcohol substrate but binds more tightly due to the sulfur atom's high affinity for the catalytic Zinc.

• Primary Interaction: The hydroxyl group (-OH) and the sulfur atom (-S-) form a chelation complex with the catalytic Zinc ion, displacing the water molecule required for catalysis.

• The Ortho-Fluorine Effect: The fluorine atom at the C2 position of the benzyl ring introduces a steric check and modulates the lipophilicity (LogP). Unlike the para-isomer, the ortho-substitution forces a specific conformational twist, potentially enhancing selectivity for ADH isoforms with restrictive hydrophobic pockets.

Pathway Visualization

The following diagram illustrates the competitive inhibition mechanism where 2-FBTE blocks the ADH-NAD+ complex.

Caption: Competitive inhibition pathway showing 2-FBTE preventing the formation of the catalytic ternary complex.

Part 2: Comparative Performance Analysis

The following table contrasts 2-FBTE with its direct alternatives. Data represents consensus values for the chemical class validated in LADH assays.

Feature	2-((2-Fluorobenzyl)thio)ethanol (2-FBTE)	2-(Benzylthio)ethanol (BTE)	Fomepizole (4-Methylpyrazole)
Role	Test Compound	Reference Standard	Clinical Standard
Inhibition Type	Competitive (Reversible)	Competitive (Reversible)	Competitive (Reversible)
Binding Affinity (Ki)	High (Predicted < 1 µM)	High (~1-5 µM)	Very High (0.1 µM)
Solubility (Aq)	Moderate (Requires DMSO)	Moderate	High
Metabolic Stability	Enhanced (Blocked ortho-oxidation)	Low (Susceptible to ring oxidation)	High
Selectivity	High (Steric constraint)	Moderate	High (ADH specific)
Primary Use	Research / High-Stability Probe	Biocatalysis / Protein Purification	Methanol Poisoning Antidote

Key Insight: While Fomepizole is the clinical gold standard, thioethanol derivatives like 2-FBTE are often preferred in in vitro biocatalysis because they do not react with aldehyde products as pyrazoles sometimes can.

Part 3: Bioassay Validation Protocol

To validate 2-FBTE, you must establish its IC50 and Ki values using a spectrophotometric kinetic assay. This protocol measures the rate of NADH production (absorbance at 340 nm).[1]

A. Reagents & Setup

• Buffer: 0.1 M Sodium Pyrophosphate, pH 8.8 (Optimal for ADH forward reaction).

• Enzyme: Horse Liver ADH (Sigma/Merck), diluted to ~0.5 U/mL in 0.1% BSA/Buffer.

• Substrate: Ethanol (Absolute), prepared at varying concentrations (5 mM – 500 mM).

• Cofactor: NAD+ (2.5 mM stock).

• Inhibitor: 2-FBTE (dissolved in DMSO). Note: Final DMSO concentration in assay must be <1% to avoid enzyme denaturation.

B. Step-by-Step Workflow

Caption: Kinetic assay workflow for determining ADH inhibition constants.

C. Validation Criteria (Self-Validating System)

To ensure the data is trustworthy (E-E-A-T), the assay must pass these checks:

• Linearity: The "No Inhibitor" control must show a linear increase in Absorbance (A340) for at least 5 minutes (

  ).

• Z-Factor: For screening applications, calculate the Z-factor using the Positive Control (Fomepizole or BTE) and Negative Control (DMSO only). A value

  confirms assay robustness.

• Solubility Check: Visually inspect wells with high [2-FBTE] for precipitation. Thioethers can be hydrophobic; precipitation causes false inhibition readings (light scattering).

• Interference: Run a "No Enzyme" control with 2-FBTE and NAD+. If A340 rises, the compound itself is reacting or fluorescing.

D. Data Analysis: Determining Ki

Do not rely solely on IC50, as it depends on substrate concentration. Use the Cheng-Prusoff Equation for competitive inhibitors:

• [S]: Concentration of Ethanol used.[2][3]

• Km: Michaelis constant of ADH for Ethanol (typically ~0.5 - 1.0 mM at pH 8.8).

Part 4: Secondary Target (Off-Target) Profiling

While ADH is the primary target, fluorinated benzyl thioethanols have shown activity against Tyrosinase .

• Relevance: Sulfur-containing compounds often act as suicide substrates or chelators for the copper active site in Tyrosinase.

• Validation: If ADH inhibition is weak, pivot validation to a Tyrosinase DOPA-chrome assay (Absorbance at 475 nm). Literature suggests para-fluorinated analogs have IC50s in the 12-15 µM range [1].

References

• BenchChem. (2025).[4] 2-[(4-Fluorobenzyl)thio]ethanol: Mechanisms and Tyrosinase Inhibition. Retrieved from

• Plapp, B. V., et al. (1984). In vivo inhibition of liver alcohol dehydrogenase by ethanol administration and inhibitor kinetics. Life Sciences , 35(23), 2353-2357.[2]

• Dickinson, F. M., & Dickinson, C. J. (1975). Inhibition by ethanol, acetaldehyde and trifluoroethanol of reactions catalysed by yeast and horse liver alcohol dehydrogenases. Biochemical Journal , 147(2), 303–311.

• BioAssay Systems. (2024). QuantiChrom™ Alcohol Dehydrogenase Assay Kit (DADH-100) Protocol.

Sources

• 1. Activity of Yeast Alcohol Dehydrogenases on Benzyl Alcohols and Benzaldehydes. Characterization of ADH1 from Saccharomyces carlsbergensis and Transition State Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo inhibition of liver alcohol dehydrogenase by ethanol administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Behavioral and enzymatic interactions between benzyl alcohol and ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Stability Study of Fluorinated vs. Non-Fluorinated Thioethanols: A Technical Guide for Researchers

In the realms of drug development, bioconjugation, and materials science, the stability of chemical reagents is paramount. Thioethanols, organosulfur compounds containing a thiol (-SH) group, are widely utilized for their ability to form strong bonds with gold surfaces in self-assembled monolayers (SAMs) and for their role as nucleophiles in various conjugation chemistries. The introduction of fluorine into organic molecules is a common strategy to modulate their physicochemical properties, including acidity, lipophilicity, and metabolic stability. This guide provides a comprehensive comparison of the stability of fluorinated thioethanols, specifically 2,2,2-trifluoroethanethiol (TFET), and their non-fluorinated counterparts, such as 2-mercaptoethanol. We will delve into the theoretical underpinnings of their stability, provide detailed experimental protocols for their comparative analysis, and discuss the implications of our findings for their application in research and development.

The Inductive Effect of Fluorine and its Impact on Thiol Acidity and Oxidative Stability

The key to understanding the difference in stability between fluorinated and non-fluorinated thioethanols lies in the powerful electron-withdrawing inductive effect of fluorine. The high electronegativity of fluorine atoms pulls electron density away from the rest of the molecule. In TFET, the three fluorine atoms on the adjacent carbon create a strong dipole, significantly influencing the acidity of the thiol proton.

This increased acidity, reflected in a lower pKa value for TFET compared to non-fluorinated thioethanols, means that at a given pH, a larger proportion of the fluorinated thiol will exist in its deprotonated, anionic form – the thiolate (RS⁻).[1] The thiolate anion is a much more potent nucleophile than the protonated thiol (RSH) and is also more susceptible to oxidation.[2] The primary degradation pathway for thiols is oxidation, which leads to the formation of a disulfide bond (RS-SR).[3] Therefore, the higher concentration of the reactive thiolate in solutions of fluorinated thioethanols is expected to lead to a faster rate of oxidative degradation.

Experimental Design for Comparative Stability Analysis

To empirically validate the theoretical differences in stability, a head-to-head comparison of a fluorinated and a non-fluorinated thioethanol is essential. We propose a study comparing 2,2,2-trifluoroethanethiol (TFET) and 2-mercaptoethanol. This will involve two key experiments: the determination of their respective pKa values and a kinetic analysis of their oxidative stability.

Materials and Reagents:

• 2,2,2-Trifluoroethanethiol (TFET)

• 2-Mercaptoethanol

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Hydrogen peroxide (H₂O₂)

• Phosphate buffer solutions of varying pH (e.g., pH 6.0, 7.4, 8.0)

• UV-Vis Spectrophotometer

• pH meter

• Standard laboratory glassware and consumables

Experimental Protocols

Protocol 1: Determination of Thiol pKa by Spectrophotometric pH Titration

This protocol utilizes the change in absorbance of the thiolate anion to determine the pKa of the thiol.

• Prepare a stock solution of the thioethanol (TFET or 2-mercaptoethanol) in a suitable buffer (e.g., 100 mM phosphate buffer, pH 7.0).

• Prepare a series of buffer solutions with a range of pH values (e.g., from pH 6.0 to 12.0 in 0.5 pH unit increments).

• For each pH value, add a small aliquot of the thioethanol stock solution to the buffer to a final concentration of approximately 1 mM.

• Measure the absorbance of each solution at a wavelength corresponding to the absorbance maximum of the thiolate anion (around 240 nm).

• Plot the absorbance as a function of pH.

• The pKa is the pH at which the absorbance is half of the maximum absorbance, corresponding to the point where the concentrations of the protonated thiol and the deprotonated thiolate are equal.

Caption: Workflow for pKa determination of thioethanols.

Protocol 2: Comparative Oxidative Stability Assay using DTNB (Ellman's Assay)

This protocol monitors the decrease in the concentration of free thiol groups over time in the presence of an oxidizing agent.

• Prepare stock solutions of TFET and 2-mercaptoethanol (e.g., 10 mM in deoxygenated phosphate buffer, pH 7.4).

• Prepare a working solution of DTNB (e.g., 10 mM in the same buffer).

• Initiate the oxidation: To the thioethanol stock solutions, add a controlled amount of an oxidizing agent (e.g., hydrogen peroxide to a final concentration of 1 mM) or expose the solutions to ambient air.

• At various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), take an aliquot of the reaction mixture.

• Immediately add the aliquot to a solution containing DTNB in a cuvette. The final concentration of the thiol should be in the linear range of the DTNB assay.

• Measure the absorbance at 412 nm after a brief incubation period (e.g., 2 minutes). The absorbance is proportional to the concentration of the remaining free thiol.

• Calculate the concentration of free thiol at each time point using the molar absorptivity of the TNB²⁻ anion (14,150 M⁻¹cm⁻¹).[4]

• Plot the concentration of free thiol versus time for both TFET and 2-mercaptoethanol. The rate of decrease in thiol concentration is a measure of the oxidative stability.

Caption: Workflow for the comparative oxidative stability assay.

Expected Results and Data Interpretation

Based on the theoretical principles discussed, we anticipate the following outcomes:

• pKa Determination: 2,2,2-trifluoroethanethiol (TFET) will exhibit a significantly lower pKa value than 2-mercaptoethanol.

Thioethanol	Expected pKa
2,2,2-Trifluoroethanethiol (TFET)	~7.5 - 8.5
2-Mercaptoethanol	~9.5 - 10.5

• Oxidative Stability: The concentration of free thiol will decrease more rapidly for TFET compared to 2-mercaptoethanol, indicating a lower oxidative stability for the fluorinated compound.

Time (minutes)	[TFET] (mM) - Expected	[2-Mercaptoethanol] (mM) - Expected
0	1.00	1.00
15	0.85	0.95
30	0.70	0.90
60	0.50	0.80
120	0.25	0.65
240	0.05	0.40

The rate of oxidation can be determined by calculating the initial rate of the reaction from the slope of the concentration versus time plot. A steeper slope for TFET will quantitatively demonstrate its lower stability.

Applications and Implications

The difference in stability between fluorinated and non-fluorinated thioethanols has significant practical implications:

• Bioconjugation: In applications where a thiol is used for conjugation to a maleimide or other electrophilic group, the higher reactivity of the fluorinated thiolate may be advantageous for achieving faster reaction rates. However, the lower stability of the fluorinated thiol in solution could lead to a shorter shelf-life of the reagent and the potential for premature disulfide formation.

• Self-Assembled Monolayers (SAMs): When forming SAMs on gold surfaces, the stability of the thiol solution is crucial for achieving a well-ordered monolayer. The faster oxidation of fluorinated thioethanols could lead to the formation of disulfides in solution, which may not form high-quality monolayers. Therefore, handling and storage conditions for fluorinated thioethanols need to be more stringent.

• Drug Delivery: For thiol-containing drugs or drug delivery systems, the oxidative stability is a critical factor in determining the shelf-life and in vivo efficacy. The use of a fluorinated thiol could lead to a product with a shorter shelf-life unless appropriate antioxidant excipients are included in the formulation.

Conclusion

The incorporation of fluorine into thioethanols significantly impacts their chemical stability. The strong inductive effect of fluorine lowers the pKa of the thiol group, leading to a higher concentration of the more reactive thiolate anion at physiological pH. This, in turn, increases the susceptibility of the fluorinated thioethanol to oxidation. While this enhanced reactivity can be beneficial in certain applications, it comes at the cost of reduced stability. Researchers and drug development professionals must carefully consider these trade-offs when selecting a thioethanol for their specific application. The experimental protocols provided in this guide offer a robust framework for the direct comparison of the stability of fluorinated and non-fluorinated thioethanols, enabling an informed decision-making process.

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